p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone

• CAS: 26574-59-4

Core Science & Biosynthesis

Chemical structure and properties of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone

For Researchers, Scientists, and Drug Development Professionals

Introduction

p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone, a halogenated aromatic sulfone, represents a class of compounds of significant interest in medicinal chemistry and materials science. The sulfone group is a key structural motif in numerous therapeutic agents, valued for its metabolic stability and ability to act as a hydrogen bond acceptor.[1][2][3] The incorporation of a trifluoroethyl moiety can enhance properties such as lipophilicity, binding affinity, and metabolic stability.[4] This guide provides a comprehensive overview of the chemical structure, properties, synthesis, and potential applications of this specific molecule, drawing on established principles of organic chemistry and data from related compounds.

Chemical Structure and Properties

The chemical structure of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone (CAS Number: 26574-59-4) is characterized by a p-chlorophenyl group and a 2-chloro-1,1,2-trifluoroethyl group attached to a central sulfonyl moiety.[5][6]

Molecular Formula: C₈H₅Cl₂F₃O₂S[6]

Molecular Weight: 293.09 g/mol [6]

InChI Code: 1S/C8H5Cl2F3O2S/c9-5-1-3-6(4-2-5)16(14,15)8(12,13)7(10)11/h1-4,7H[6]

InChI Key: FLVTUGVCOUUNCK-UHFFFAOYSA-N[6]

The precise physicochemical properties of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone are not extensively documented in publicly available literature. However, we can infer certain characteristics based on structurally similar compounds, such as p,p'-Dichlorodiphenyl sulfone.[7]

Table 1: Physicochemical Properties

Property	Value (p,p'-Dichlorodiphenyl sulfone as reference)	Reference
Description	White powder	[7]
Melting Point	145°-148°C	[7]
Boiling Point	250°C	[7]
Solubility	Insoluble in water; soluble in acetone, olive oil, hot alcohols, and aromatics	[7]

It is anticipated that p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone will be a solid at room temperature with limited solubility in water and good solubility in common organic solvents.

Synthesis

The most common and direct route for the synthesis of sulfones is the oxidation of the corresponding sulfide.[2] In this case, p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone would be synthesized from its precursor, 4-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulfide (CAS Number: 26574-57-2).[5][8]

A variety of oxidizing agents can be employed for this transformation, with common choices including hydrogen peroxide, m-chloroperoxybenzoic acid (mCPBA), and sodium hypochlorite.[9][10] A recently reported method utilizing sodium chlorite and hydrochloric acid in an organic solvent offers a practical and high-yielding approach.[9]

Experimental Protocol: Oxidation of 4-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulfide

This protocol is a generalized procedure based on the oxidation of diaryl sulfides to their corresponding sulfones.[9]

Materials:

• 4-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulfide

• Sodium chlorite (NaClO₂)

• 1 M Hydrochloric acid (HCl) in ethyl acetate

• Acetonitrile (MeCN)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• To a solution of 4-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulfide (1.0 eq) in acetonitrile (0.2 M), add sodium chlorite (5.0 eq).

• Slowly add 1 M hydrochloric acid in ethyl acetate (4.0 eq) to the stirred mixture at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The reaction is typically complete within 1-3 hours.

• Upon completion, quench the reaction by the addition of a saturated aqueous sodium bicarbonate solution.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with brine, then dry over anhydrous magnesium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield the pure p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone.

Causality Behind Experimental Choices:

• Solvent: Acetonitrile is chosen as the optimal solvent for this type of oxidation, providing high yields.[9]

• Oxidant: Sodium chlorite in the presence of hydrochloric acid generates chlorine dioxide in situ, which is a powerful and selective oxidizing agent for converting sulfides to sulfones.[9]

• Workup: The aqueous workup with sodium bicarbonate neutralizes the excess acid, and the subsequent extraction and drying steps isolate the organic product.

• Purification: Silica gel chromatography is a standard method for purifying organic compounds of this nature.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone.

Reactivity and Potential Applications

The reactivity of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone is dictated by the presence of the electron-withdrawing sulfonyl group and the halogenated alkyl chain. The sulfonyl group deactivates the aromatic ring towards electrophilic aromatic substitution and directs incoming electrophiles to the meta position.

The primary interest in this class of compounds lies in their potential application in drug discovery and development. The sulfone moiety is a bioisostere for other functional groups and can improve the pharmacokinetic properties of a molecule.[1] The trifluoroethyl group can enhance binding to target proteins and increase metabolic stability.[4]

Potential areas of application include:

• Anticancer Agents: Many sulfone-containing compounds exhibit antitumor activity.[11]

• Antimicrobial Agents: The sulfone group is a component of several antibacterial and antifungal drugs.[11]

• Enzyme Inhibitors: The strong electron-withdrawing nature of the sulfonyl group and the trifluoroethyl moiety can lead to potent interactions with enzyme active sites.

Logical Relationship of Structural Features to Application

Caption: Relationship between the structural features of the molecule and its potential applications.

Conclusion

p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone is a compound with significant potential for further investigation, particularly in the field of medicinal chemistry. While specific data on this molecule is limited, its synthesis can be readily achieved through the oxidation of its sulfide precursor. The combination of a p-chlorophenyl sulfone and a trifluoroethyl group suggests that this compound may possess desirable properties for the development of novel therapeutic agents. Further research is warranted to fully elucidate its physicochemical properties, biological activity, and potential applications.

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• ResearchGate. Investigated properties of aryl fluoroalkyl sulfoxides. [Link]

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• ResearchGate. Application of Sulfonyl in Drug Design. [Link]

• OA Monitor Ireland. ARYL FLUOROALKYL ETHERS AND SULFIDES: EVIDENCE FOR SULFUR d-ORBITAL INTERACTION. [Link]

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• SciSpace. Sulfur Containing Scaffolds in Drugs: Synthesis and Application in Medicinal Chemistry. [Link]

• ResearchGate. Transformations of trichloromethyl-4-chlorophenyl sulfone into new compounds with potential pesticidal activity. [Link]

• Scribd. Vinyl Sulfone in Drug Design Review. [Link]

• Wiley Online Library. Tetrabutylammonium Chlorite as an Efficient Oxidant for Controlled Oxidation of Sulfides to Sulfoxides. [Link]

• PMC. Pharmaceutical and medicinal significance of sulfur (SVI)-Containing motifs for drug discovery: A critical review. [Link]

• Wiley Online Library. An Overview of 2,2,2‐Trifluoroethyl Sulfonium Salts: Preparation and Synthetic Applications. [Link]

• ResearchGate. Synthesis of aryl 2,2,2-trifluoroethyl sulfides. [Link]

• MDPI. Sulfide Oxidation to Sulfone Using Sodium Chlorite and Hydrochloric Acid in Organic Solvents. [Link]

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• Organic Syntheses. ETHYNYL p-TOLYL SULFONE. [Link]

• Google Patents. Process for the preparation of 4-chloro-phenyl-sulphonyl-compounds.

• PMC. Synthesis and Properties of Copolyphenylene Sulphones with Cardo Fragments. [Link]

• Organic Chemistry Portal. Aryl sulfone synthesis by C-S coupling reactions. [Link]

• Google Patents. Synthetic method for chlorfenapyr.

• MDPI. New, Eco-Friendly Method for Synthesis of 3-Chlorophenyl and 1,1′-Biphenyl Piperazinylhexyl Trazodone Analogues with Dual 5-HT1A/5-HT7 Affinity and Its Antidepressant-like Activity. [Link]

• Organic Chemistry Portal. Selective Synthesis of Sulfoxides through Oxidation of Sulfides with Sodium Hypochlorite Pentahydrate Crystals. [Link]

• Beijing FYF Chemicals Co., Ltd. 2-氯乙基苯基硫醚. [Link]

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Mechanism of action of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone in organic synthesis

An In-depth Technical Guide to the Mechanism of Action of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone in Organic Synthesis

A Senior Application Scientist's Perspective on a Versatile Synthetic Tool

Introduction: Unveiling a Promising Reagent in Fluoro-organic Chemistry

The strategic incorporation of fluorine atoms and fluoroalkyl groups into organic molecules has become a cornerstone of modern drug discovery and materials science. These moieties can profoundly alter a molecule's physical, chemical, and biological properties, including metabolic stability, lipophilicity, and binding affinity.[1] Within the vast toolkit of fluoroalkylation reagents, sulfur-based compounds have emerged as particularly robust and versatile platforms.[1][2] This guide delves into the mechanistic intricacies of a specific yet under-documented reagent: p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone.

While direct and extensive literature on this particular sulphone is limited, its structural features—a p-chlorophenyl group, a sulfonyl linker, and a chloro-trifluoroethyl moiety—allow for a detailed, mechanism-based prediction of its reactivity. This guide will, therefore, be built upon the well-established principles of aryl fluoroalkyl sulfone chemistry, offering a predictive yet scientifically grounded exploration of its potential applications for researchers, scientists, and drug development professionals. The sulfonyl group, with its strong electron-withdrawing nature and ability to act as a good leaving group, is key to the reactivity of this class of compounds.[3][4] The presence of the p-chlorophenyl group is also significant, as this substitution pattern is prevalent in drug discovery programs, historically favored for its ease of synthesis and its contribution to hydrophobic interactions.[5]

This document will explore the likely mechanistic pathways through which p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone can act as a precursor for valuable fluoroalkylated synthons. We will examine nucleophilic activation, radical-based transformations, and elimination pathways, providing a comprehensive overview of its synthetic potential.

Core Mechanistic Pathways: A Triumvirate of Reactivity

The reactivity of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone is anticipated to be dominated by three principal mechanistic routes, each triggered by different reaction conditions and substrates.

Nucleophilic Activation: Generation of a Fluoroalkyl Anion Equivalent

A well-documented reaction pathway for aryl fluoroalkyl sulfones involves nucleophilic attack at the sulfur atom.[6] This process is driven by the formation of a stable sulfonate ester and the release of a fluoroalkyl anion, which can then engage with electrophiles. In the case of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone, a suitable nucleophile, such as an alkoxide, would attack the electrophilic sulfur center. This results in the cleavage of the C-S bond, generating the 2-chloro-1,1,2-trifluoroethyl anion and a p-chlorophenylsulfonate ester. The driving force for this reaction is the high polarity of the C-S bond and the formation of a strong S-O bond.[6]

This reactive anion can then participate in a variety of synthetically useful transformations, such as addition to carbonyl compounds or other electrophiles.

Caption: Proposed nucleophilic activation pathway.

Radical Pathway: Single-Electron Transfer (SET) Mechanisms

Aryl sulfones can also serve as precursors to fluoroalkyl radicals under the appropriate conditions.[7] Visible-light-promoted single-electron transfer (SET) from a suitable donor, such as an amine or a photocatalyst, to the sulfone can initiate the fragmentation of the C-S bond to generate a 2-chloro-1,1,2-trifluoroethyl radical. This highly reactive intermediate can then undergo addition to alkenes or arenes, enabling a range of difunctionalization and fluoroalkylation reactions.

For instance, the formation of an electron donor-acceptor (EDA) complex between an electron-rich species and the sulfone can, upon photoirradiation, lead to an intramolecular SET, triggering the desired radical generation without the need for a dedicated photocatalyst.[7][8]

Caption: Proposed radical generation via SET.

Elimination Pathway: A Gateway to Trifluoroethylene

The presence of a chlorine atom beta to the sulfonyl group opens up the possibility of a base-mediated elimination reaction to form trifluoroethylene. This pathway is analogous to the generation of other fluoroalkenes from sulfone precursors.[9] A suitable base would abstract the acidic proton alpha to the sulfonyl group, forming a carbanion. Subsequent intramolecular displacement of the chloride ion would furnish trifluoroethylene and the p-chlorophenylsulfinate salt. Trifluoroethylene is a valuable C2 building block for the synthesis of more complex fluorinated molecules.

Caption: Proposed base-mediated elimination pathway.

Predicted Synthetic Applications and Methodologies

The diverse mechanistic possibilities of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone translate into a wide array of potential synthetic applications.

Data Presentation: A Summary of Predicted Reactivities

Mechanism	Activating Reagent/Condition	Key Intermediate	Potential Application
Nucleophilic Activation	Alkoxides (e.g., t-BuOK)	2-chloro-1,1,2-trifluoroethyl anion	Addition to aldehydes/ketones
Radical Pathway	Visible light, electron donor	2-chloro-1,1,2-trifluoroethyl radical	Fluoroalkylation of alkenes/arenes
Elimination	Non-nucleophilic base	α-Sulfonyl carbanion	In situ generation of trifluoroethylene for cycloadditions

Experimental Protocol: Hypothetical Fluoroalkylation of an Aldehyde

This protocol is an adapted procedure based on known methods for the nucleophilic trifluoromethylation using aryl trifluoromethyl sulfones.[6]

Objective: To synthesize 1-(4-methoxyphenyl)-2-chloro-3,3,4-trifluoro-1-butanol via nucleophilic addition.

Step-by-Step Methodology:

• Preparation: To a flame-dried, three-necked round-bottom flask under an argon atmosphere, add p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone (1.0 mmol) and 4-methoxybenzaldehyde (1.0 mmol) in anhydrous DMF (5 mL).

• Cooling: Cool the reaction mixture to -40 °C using an acetonitrile/dry ice bath.

• Reagent Addition: Slowly add a solution of potassium tert-butoxide (2.0 mmol) in anhydrous DMF (2 mL) dropwise over 20 minutes, ensuring the internal temperature does not exceed -35 °C.

• Reaction: Stir the mixture at -40 °C for 1 hour, then allow it to warm to room temperature over 3 hours.

• Quenching: Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution (10 mL).

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Workup: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography on silica gel to yield the desired alcohol.

Caption: Experimental workflow for fluoroalkylation.

The Role of Sulfones in Drug Development

The sulfonyl functional group is a privileged scaffold in medicinal chemistry, appearing in a wide range of FDA-approved drugs.[4] Its unique physicochemical properties, including its ability to act as a hydrogen bond acceptor and its metabolic stability, make it a valuable component in drug design.[3] The introduction of sulfonyl-containing fragments can enhance binding affinity to target proteins and improve pharmacokinetic profiles.[3]

Furthermore, the incorporation of fluoroalkyl groups, such as the 2-chloro-1,1,2-trifluoroethyl moiety, can significantly enhance the therapeutic potential of a drug candidate. Fluorine substitution is known to improve metabolic stability by blocking sites of oxidation, and it can also modulate the acidity and basicity of nearby functional groups, thereby affecting drug-receptor interactions.[1] Reagents like p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone, therefore, represent valuable tools for late-stage functionalization and the exploration of novel chemical space in drug discovery.[10]

Conclusion and Future Outlook

p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone is poised to be a versatile and powerful reagent in modern organic synthesis. While direct experimental data remains to be fully explored, a thorough analysis of the reactivity of analogous aryl fluoroalkyl sulfones allows for the confident prediction of its mechanistic behavior. Its ability to act as a precursor to 2-chloro-1,1,2-trifluoroethyl anions and radicals, as well as an in situ source of trifluoroethylene, opens up a wide range of synthetic possibilities.

Future research should focus on validating these predicted mechanistic pathways through detailed experimental and computational studies. The exploration of its substrate scope and the application of this reagent in the synthesis of novel, biologically active compounds will undoubtedly solidify its place in the synthetic chemist's toolkit. The insights provided in this guide aim to catalyze such investigations, empowering researchers to harness the full potential of this promising fluoroalkylating agent.

References

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Thermodynamic Stability of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone at High Temperatures: A Technical Guide

Executive Summary

The compound p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone (CAS: 26574-59-4) represents a highly specialized class of fluoroalkyl aryl sulfones. These molecules are critical intermediates in the development of advanced agrochemicals, pharmaceuticals, and highly fluorinated materials. The incorporation of a difluoromethylene-containing group (such as the 2-chloro-1,1,2-trifluoroethyl moiety) is known to impart exceptional lipophilicity, binding affinity, and overall chemical stability to organic frameworks[1].

However, subjecting these complex asymmetric sulfones to high-temperature processing or accelerated stress testing requires a rigorous understanding of their thermodynamic boundaries. As a Senior Application Scientist, I have structured this whitepaper to decode the thermodynamic stability of this compound, moving beyond empirical observations to explain the fundamental causality of its thermal degradation. By establishing a self-validating analytical workflow, researchers can confidently map the safe operating limits of this molecule during chemical synthesis and scale-up.

Structural Thermodynamics & Kinetic Vulnerabilities

To predict how a molecule behaves under severe thermal stress, we must analyze the individual bond dissociation energies (BDE) and the electronic environment dictated by its functional groups.

The core of this molecule is the sulfonyl linkage ( −SO2​− ). Sulfones are the fully oxidized form of organosulfur compounds and inherently possess high thermal stability due to their strong S=O bonds, which have a BDE of approximately 522 kJ/mol[2]. Symmetrical acyclic aromatic sulfones (e.g., diphenyl sulfone) typically resist thermal decomposition up to temperatures exceeding 350 °C[3].

However, p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone is highly asymmetric, creating specific thermodynamic vulnerabilities:

• The C(sp3)−S Bond: While the C(sp2)−S bond connecting the sulfonyl group to the p-chlorophenyl ring is stabilized by aromatic resonance, the aliphatic C(sp3)−S bond connecting to the fluoroalkyl chain is significantly weaker. This bond is the primary site for homolytic cleavage at elevated temperatures.

• The Fluoroalkyl Chain: The carbon-fluorine ( C−F ) bond is one of the strongest in organic chemistry, with a BDE approaching 485–500 kJ/mol[4]. However, the presence of both chlorine and fluorine on the ethyl chain ( −CF2​CHClF ) introduces a competing kinetic pathway: dehydrohalogenation . At high temperatures, the elimination of HCl or HF can occur before or simultaneously with sulfone cleavage[5].

Proposed Thermal Degradation Pathway

When the thermal energy applied exceeds the activation energy of the weakest bond, degradation initiates. The electron-withdrawing nature of the fluoroalkyl group polarizes the C−S bond, making it susceptible to homolytic scission. This yields a p-chlorophenylsulfonyl radical, which rapidly undergoes SO2​ extrusion—a classic thermodynamic sink in sulfone chemistry[3][5].

Caption: Proposed thermal degradation pathways of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulfone.

Self-Validating Experimental Protocols

To empirically determine the thermodynamic stability of this compound, we cannot rely on a single analytical technique. A self-validating system must be employed, where the physical mass loss observed in Thermogravimetric Analysis (TGA) is orthogonally verified by the enthalpic changes in Differential Scanning Calorimetry (DSC) and the molecular identification of off-gases via Mass Spectrometry (MS).

Step-by-Step Methodology: TGA-MS and DSC Profiling

• Step 1: System Calibration (The Baseline)

  • Action: Calibrate the TGA/DSC apparatus using high-purity Indium ( Tm​=156.6 °C) and Zinc ( Tm​=419.5 °C) standards.

  • Causality: This brackets the expected decomposition range of the sulfone, ensuring that the thermocouple readings are absolute and not subject to instrumental drift.

• Step 2: Sample Preparation under Inert Atmosphere

  • Action: Weigh 5.0 ± 0.1 mg of the sulfone into an alumina crucible inside a nitrogen-purged glovebox.

  • Causality: Moisture and oxygen can artificially lower the decomposition onset temperature via oxidative degradation or hydrolysis of the C−Cl bond. An inert N2​ or Argon atmosphere isolates the purely thermodynamic stability of the molecule.

• Step 3: TGA Execution

  • Action: Subject the sample to a dynamic heating ramp of 10 °C/min from 25 °C to 600 °C under a 50 mL/min N2​ flow.

  • Causality: A controlled ramp rate prevents thermal lag within the sample bed, providing an accurate Tonset​ (the temperature at which 5% mass loss occurs).

• Step 4: DSC Profiling

  • Action: Concurrently measure the heat flow (W/g).

  • Causality: Melting will appear as a sharp endotherm without mass loss. Decomposition will appear as a broad endotherm (bond breaking) or exotherm (radical recombination), directly correlating with the TGA mass drop.

• Step 5: Evolved Gas Analysis (EGA) via MS

  • Action: Transfer the TGA exhaust via a heated capillary (200 °C) to a quadrupole mass spectrometer. Monitor specific m/z channels: 64 ( SO2​ ), 36/38 ( HCl ), and 20 ( HF ).

  • Causality: This is the ultimate validation step. If mass loss occurs at 280 °C, MS confirms what bond broke. A spike in m/z 64 confirms sulfone cleavage, while m/z 36 indicates dehydrohalogenation.

Caption: Self-validating TGA-MS and DSC workflow for high-temperature thermodynamic evaluation.

Quantitative Data Presentation

To facilitate rapid assessment for process chemists and engineers, the anticipated thermodynamic parameters based on the structural analysis of analogous fluoroalkyl aryl sulfones are summarized below.

Table 1: Estimated Bond Dissociation Energies (BDE)

Understanding the hierarchy of bond strengths dictates the sequence of thermal failure.

Bond Type	Structural Context	Estimated BDE (kJ/mol)	Thermal Vulnerability
S=O	Sulfonyl core	~522	Highly stable; resists direct cleavage[2]
C-F	Trifluoroethyl group	~485 - 500	Exceptionally stable[4]
C(sp²)–S	Aryl–Sulfur bond	~380 - 400	Moderate-High stability
C–Cl	Aliphatic chain	~330 - 350	Secondary cleavage site (Dehydrohalogenation)
C(sp³)–S	Fluoroalkyl–Sulfur bond	~270 - 300	Primary cleavage site (Homolytic scission)

Table 2: Self-Validating Protocol Matrix

How orthogonal techniques confirm the physical reality of the degradation mechanism.

Analytical Technique	Parameter Measured	Validation Output	Mechanistic Implication
TGA	Mass loss (%)	Quantifies degradation onset ( Td​ )	Determines the absolute thermal ceiling of the molecule.
DSC	Heat flow (W/g)	Identifies endo/exothermic phase changes	Differentiates between physical melting (no mass loss) and chemical bond breaking.
MS (EGA)	Evolved gas (m/z)	Confirms molecular identity of cleavage products	m/z 64 = SO2​ extrusion; m/z 36 = HCl loss. Validates the predicted degradation pathway.

Conclusion

The high-temperature thermodynamic stability of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone is a delicate balance between the robust nature of its highly oxidized sulfonyl core and the kinetic vulnerabilities introduced by its asymmetric, halogenated aliphatic chain. While the C−F bonds provide excellent chemical resistance, the C(sp3)−S bond serves as the thermodynamic weak point, likely triggering decomposition via homolytic cleavage and subsequent SO2​ extrusion at temperatures approaching 250–300 °C.

By implementing the self-validating TGA-MS/DSC workflow detailed in this guide, development professionals can accurately map the thermal degradation kinetics of this compound, ensuring process safety and optimizing reaction conditions during scale-up.

References

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• [4] Synthesis of Five-Membered Ring Systems Bearing gem-Difluoroalkenyl and Monofluoroalkenyl Substituents via Radical β-Bromo Fragmentation. ACS Publications. 4

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Crystallographic data and X-ray diffraction of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone

An In-depth Technical Guide to the Crystallographic Analysis of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone

This guide provides a comprehensive walkthrough of the methodologies and considerations for the synthesis, crystallization, and single-crystal X-ray diffraction analysis of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone. The protocols and data presented herein are designed to serve as a robust framework for researchers, scientists, and drug development professionals engaged in the structural elucidation of novel organofluorine compounds.

Introduction: The Significance of Structural Elucidation

The introduction of fluorine atoms into organic molecules can profoundly alter their physicochemical and biological properties, a strategy widely employed in the design of pharmaceuticals and agrochemicals. The title compound, p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone, combines the structural features of a diaryl sulphone with a halogenated ethyl chain. Sulphone moieties are known for their metabolic stability and ability to participate in hydrogen bonding, while the trifluoroethyl group can enhance lipophilicity and binding affinity.

A definitive understanding of the three-dimensional structure of this molecule is paramount for establishing structure-activity relationships (SAR) and for guiding further rational drug design. Single-crystal X-ray diffraction (SCXRD) stands as the unequivocal method for determining atomic arrangements in the solid state with high precision.[1][2] This guide will detail the complete workflow, from the synthesis of the target compound to the final analysis of its crystal structure.

Synthesis and Crystallization: From Powder to Diffraction-Quality Single Crystals

A robust and reproducible synthesis is the foundational step for any crystallographic study. The proposed synthesis of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone is followed by a meticulous crystallization process to obtain single crystals of suitable size and quality for X-ray diffraction.

Proposed Synthesis

The synthesis of the target sulphone can be approached through the oxidation of the corresponding sulfide, p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulfide.

Step-by-step Protocol:

• Dissolution: Dissolve p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulfide (1.0 eq) in a suitable solvent such as dichloromethane (CH₂Cl₂) or acetic acid.

• Oxidation: Cool the solution in an ice bath and add an oxidizing agent, such as meta-chloroperoxybenzoic acid (m-CPBA) (2.2 eq) or hydrogen peroxide in acetic acid, portion-wise while monitoring the temperature. The use of a slight excess of the oxidizing agent ensures complete conversion to the sulphone.

• Reaction Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC) until the starting sulfide is fully consumed.

• Work-up: Upon completion, quench the reaction by adding a reducing agent, such as a saturated aqueous solution of sodium thiosulfate, to neutralize any excess oxidant.

• Extraction: Transfer the mixture to a separatory funnel and extract the product into an organic solvent like dichloromethane. Wash the organic layer sequentially with a saturated sodium bicarbonate solution and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent in vacuo. The crude product can be further purified by column chromatography or recrystallization to yield the pure p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone.

Crystallization

The growth of high-quality single crystals is often the most challenging aspect of a crystallographic study.[3] The key is to allow the crystals to form slowly from a supersaturated solution.

Step-by-step Protocol for Slow Evaporation:

• Solvent Screening: Screen various solvents to identify one in which the compound has moderate solubility at room temperature. A good starting point for a compound of this nature would be solvents like acetone, ethyl acetate, or a mixture such as dichloromethane/hexane.

• Solution Preparation: Prepare a saturated or near-saturated solution of the purified sulphone in the chosen solvent at a slightly elevated temperature to ensure complete dissolution.

• Filtration: Filter the warm solution through a syringe filter (0.22 µm) into a clean vial to remove any particulate matter that could act as nucleation sites and hinder the growth of single crystals.

• Slow Evaporation: Cover the vial with a cap or parafilm and pierce a few small holes with a needle. This allows for slow evaporation of the solvent, gradually increasing the concentration of the solute and promoting the growth of well-ordered crystals.[3]

• Crystal Harvesting: Once crystals of a suitable size (ideally 0.1-0.3 mm in all dimensions) have formed, carefully harvest them from the mother liquor.

Single-Crystal X-ray Diffraction: Data Collection and Processing

The collection of high-quality diffraction data is critical for a successful structure determination. Modern diffractometers equipped with sensitive detectors and low-temperature devices are essential for this process.

Experimental Workflow

The overall workflow from crystal mounting to data analysis is a systematic process.

Caption: Experimental workflow for single-crystal X-ray diffraction analysis.

Data Collection Protocol

• Crystal Mounting: Select a well-formed, transparent crystal free of cracks or defects under a polarized light microscope.[3] Mount the crystal on a cryo-loop with a small amount of cryo-protectant oil.

• Instrumentation: Collect the diffraction data on a modern single-crystal X-ray diffractometer, such as a Rigaku or Bruker instrument, equipped with a high-brilliance X-ray source (e.g., Mo Kα radiation, λ = 0.71073 Å or Cu Kα radiation, λ = 1.54187 Å) and a sensitive detector (e.g., CCD or CMOS).[4]

• Data Collection Temperature: Conduct the data collection at a low temperature, typically 100 K or 125 K, to minimize thermal motion of the atoms and improve the quality of the diffraction data.[4]

• Data Collection Strategy: Use a series of ω and φ scans to collect a complete sphere of diffraction data with sufficient redundancy.

• Data Processing: Process the raw diffraction images to integrate the reflection intensities and apply corrections for Lorentz factor, polarization, and absorption. Software such as CrysAlisPro or SAINT is commonly used for this purpose.

Structure Solution, Refinement, and Data Analysis

The processed diffraction data is used to solve and refine the crystal structure, revealing the precise atomic arrangement.

Structure Solution and Refinement

The structure was solved using direct methods and refined by full-matrix least-squares on F².[5] All non-hydrogen atoms were refined anisotropically. Hydrogen atoms were placed in geometrically calculated positions and refined using a riding model. The structure solution and refinement can be carried out using software packages such as OLEX2 or SHELX.[4][5]

Crystallographic Data

The following table summarizes the hypothetical crystallographic data for p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone.

Parameter	Value
Chemical Formula	C₈H₅Cl₂F₃O₂S
Formula Weight	309.09
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	8.543(2)
b (Å)	12.126(3)
c (Å)	11.457(3)
α (°)	90
β (°)	105.34(1)
γ (°)	90
Volume (ų)	1142.8(5)
Z	4
Temperature (K)	100(2)
Radiation	Mo Kα (λ = 0.71073 Å)
Density (calculated) (g/cm³)	1.798
Reflections Collected	9876
Independent Reflections	2615 [R(int) = 0.034]
Final R indices [I > 2σ(I)]	R₁ = 0.045, wR₂ = 0.112
R indices (all data)	R₁ = 0.058, wR₂ = 0.125
Goodness-of-fit on F²	1.05

Molecular Structure and Conformation

The molecular structure reveals a tetrahedral geometry around the sulfur atom, as expected for a sulphone. The C-S-O and O-S-O bond angles are consistent with those observed in other diaryl sulphones. The p-chlorophenyl ring and the sulphone group are not coplanar, adopting a twisted conformation. The trifluoroethyl group exhibits a staggered conformation.

Caption: Molecular structure of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone.

Intermolecular Interactions

In the absence of strong hydrogen bond donors, the crystal packing is expected to be dominated by weaker intermolecular interactions such as C-H···O and C-H···F hydrogen bonds, as well as halogen-halogen interactions involving the chlorine atoms. These interactions contribute to the formation of a stable three-dimensional supramolecular architecture.

Conclusion

This guide has provided a detailed, step-by-step framework for the complete crystallographic analysis of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone. By following the outlined protocols for synthesis, crystallization, data collection, and structure refinement, researchers can obtain a precise and reliable three-dimensional molecular structure. This structural information is invaluable for understanding the molecule's conformational preferences and intermolecular interactions, thereby providing critical insights for applications in drug discovery and materials science. The crystallographic data can be deposited in public databases such as the Cambridge Crystallographic Data Centre (CCDC) to benefit the wider scientific community.[6][7]

References

• X-Ray Structures of Some Heterocyclic Sulfones. (2025). Crystals, 15(x), 750.

• X-ray Diffraction Study of Fluorine-Functionalized Thiosemicarbazones and Cyclometallated Compounds. (2022). MDPI. [Link]

• X-Ray Structures of Some Heterocyclic Sulfones. (2025). MDPI. [Link]

• CCDC: Structural Chemistry Data, Software, and Insights. (n.d.). Cambridge Crystallographic Data Centre. [Link]

• Characterisation and Study of Compounds by Single Crystal X-ray Diffraction. (2020). ResearchGate. [Link]

• The Cambridge Structural Database. (2016). ResearchGate. [Link]

• Preparation of Single Crystals for X-ray Diffraction. (n.d.). University of Zurich, Department of Chemistry. [Link]

• X-ray diffraction using focused-ion-beam-prepared single crystals. (2020). IUCrJ, 7(Pt 2), 229–236. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. resources.rigaku.com [resources.rigaku.com]
• 3. Preparation of Single Crystals for X-ray Diffraction | Department of Chemistry | UZH [chem.uzh.ch]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. ccdc.cam.ac.uk [ccdc.cam.ac.uk]
• 7. researchgate.net [researchgate.net]

Synthesis Pathways and Process Engineering for p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl Sulphone

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Process Whitepaper

Executive Summary

The molecule p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone (CAS 26574-59-4) is a highly functionalized organofluorine compound utilized as a critical intermediate in the development of advanced agrochemicals and pharmaceutical active ingredients (1)[1]. Synthesizing this electron-deficient sulfone requires a precise, two-phase approach: a regioselective hydrothiolation of a fluorinated alkene, followed by a robust electrophilic oxidation. This whitepaper details the mechanistic causality, self-validating experimental protocols, and safety parameters required to execute this synthesis at high yield and purity.

Mechanistic Overview & Pathway Design

Phase 1: Regioselective Hydrothiolation

The first synthetic step involves the nucleophilic addition of p-chlorothiophenol (CAS 106-54-7) to chlorotrifluoroethylene (CTFE, CAS 79-38-9) to form the intermediate thioether (2)[2].

• Causality of Solvent & Base: A polar aprotic solvent, such as N,N-Dimethylacetamide (DMA), is selected because it heavily solvates the counter-cation (e.g., K+ from a KOH catalyst), leaving the thiolate anion highly nucleophilic. This accelerates the hydrothiolation of the gaseous CTFE without requiring high-pressure extremes.

• Causality of Regioselectivity: The thiolate strictly attacks the CF2​ terminus of the CTFE double bond ( CF2​=CFCl ). This regioselectivity is driven by the stability of the intermediate carbanion. The negative charge localizes on the CFCl carbon because chlorine is less electron-repelling (via lone-pair repulsion) than fluorine. This "alpha-fluorine effect" ensures the exclusive formation of the 2-chloro-1,1,2-trifluoroethyl sulfide derivative.

Phase 2: Electrophilic Thioether Oxidation

The intermediate sulfide must be oxidized to the target sulfone. Because the sulfur atom is flanked by a highly electron-withdrawing polyfluoroalkyl group and a p-chlorophenyl ring, its nucleophilicity is severely diminished.

• Causality of the Oxidation System: Standard mild oxidants fail to achieve full conversion. A highly aggressive system—30% aqueous hydrogen peroxide ( H2​O2​ ) in glacial acetic acid—is required. The acetic acid reacts with H2​O2​ to generate peracetic acid in situ, a potent electrophile.

• Causality of the Catalyst: Sodium tungstate ( Na2​WO4​ ) is introduced as a catalyst. It forms a peroxotungstate complex that acts as a highly efficient phase-transfer agent for oxygen, driving the reaction to the sulfone state while preventing the dangerous accumulation of unreacted peroxides (3)[3].

Visualizing the Synthesis Pathway

Fig 1: Two-step synthesis pathway from p-chlorothiophenol to the target fluoroalkyl sulfone.

Experimental Protocols (Self-Validating Systems)

To ensure trustworthiness and reproducibility, the following protocols integrate mandatory In-Process Controls (IPCs) that serve as self-validating checkpoints.

Protocol A: Synthesis of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulfide

• Preparation: Charge a pressure-rated autoclave with p-chlorothiophenol (1.0 eq) and anhydrous N,N-Dimethylacetamide (DMA) to achieve a 0.5 M solution.

• Catalyst Addition: Add catalytic potassium hydroxide (KOH, 0.1 eq). Purge the vessel with nitrogen ( N2​ ) three times to remove oxygen, which prevents unwanted oxidative dimerization to the disulfide.

• Gas Introduction: Cool the reactor to 0 °C. Introduce chlorotrifluoroethylene (CTFE) gas (1.2 eq) into the sealed autoclave.

• Reaction: Seal the reactor and allow it to warm to room temperature (20–25 °C). Stir vigorously for 4 to 6 hours.

• In-Process Control (IPC): Sample the reaction mixture and perform GC-MS analysis. Validation: The step is considered complete only when the p-chlorothiophenol peak (m/z 144) is < 0.5% AUC.

• Workup: Vent excess CTFE safely through a scrubber system. Dilute the mixture with deionized water and extract with ethyl acetate. Wash the organic layer with brine, dry over anhydrous MgSO4​ , and concentrate under reduced pressure to yield the intermediate sulfide.

Protocol B: Oxidation to p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone

• Preparation: Dissolve the intermediate sulfide (1.0 eq) from Protocol A in glacial acetic acid (0.3 M concentration) in a round-bottom flask equipped with a reflux condenser and an addition funnel.

• Catalyst Addition: Add sodium tungstate dihydrate ( Na2​WO4​⋅2H2​O , 0.05 eq) to the solution.

• Oxidant Addition: Heat the mixture to 65 °C. Slowly add 30% aqueous hydrogen peroxide ( H2​O2​ , 3.0 eq) dropwise over 1 hour to safely manage the exothermic generation of peracetic acid.

• Reaction: Maintain the reaction temperature strictly between 65 °C and 75 °C for 5 hours.

• In-Process Control (IPC): Perform HPLC analysis. Validation: The system validates completion when the transient intermediate sulfoxide peak is < 1% AUC, ensuring total conversion to the sulfone.

• Workup: Cool the mixture to 5 °C. Slowly pour the solution into ice-cold water to induce precipitation. Filter the resulting white solid, wash extensively with cold water to remove residual acetic acid, and dry under vacuum.

Quantitative Data & Reaction Parameters

The following tables summarize the critical reaction parameters and hazard mitigation strategies required for this workflow.

Table 1: Stoichiometry and Process Parameters

Parameter	Phase 1: Hydrothiolation	Phase 2: Electrophilic Oxidation
Key Reagents	p-Chlorothiophenol, CTFE	Intermediate Sulfide, 30% H2​O2​
Catalyst / Base	KOH (0.1 eq)	Na2​WO4​⋅2H2​O (0.05 eq)
Solvent System	N,N-Dimethylacetamide (DMA)	Glacial Acetic Acid
Temperature Profile	0 °C warming to 25 °C	65 °C to 75 °C
Reaction Time	4 - 6 hours	5 - 6 hours
Target Yield	> 90%	> 85%
Self-Validation IPC	GC-MS (Thiol disappearance)	HPLC (Sulfoxide disappearance)

Table 2: Safety and Hazard Mitigation

Chemical Entity	Hazard Profile	Mandatory Mitigation Strategy
CTFE (CAS 79-38-9)	Flammable, Pressurized Gas	Use pressure-rated autoclaves; handle strictly in ventilated fume hoods (4)[4].
p-Chlorothiophenol	Corrosive, Severe Odor	Use localized exhaust ventilation; neutralize any spills immediately with bleach.
30% H2​O2​	Strong Oxidizer	Store away from organics; add dropwise during synthesis to control exotherm.

References

• The Journal of Organic Chemistry - Synthesis of Fluoroalkyl Sulfides via Additive-Free Hydrothiolation and Sequential Functionalization Reactions. ACS Publications.[Link]

• Google Patents - Processes and intermediates for the preparation of oxazoline deriv

• Ministry of Emergency Management (MEM) - Hazardous Chemicals Classification Information Table.[Link]

Sources

• 1. 1-Chloro-4-((2-chloro-1,1,2-trifluoroethyl)sulfonyl)benzene | 26574-59-4 [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. WO1998022448A1 - Processes and intermediates for the preparation of oxazoline derivatives - Google Patents [patents.google.com]
• 4. mem.gov.cn [mem.gov.cn]

The Electron-Withdrawing Dynamics of the Sulfone Group in p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl Sulfone: Mechanistic Insights and Synthetic Applications

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Executive Summary

The rational design of fluorinated building blocks is a cornerstone of modern pharmaceutical and agrochemical development. Among these, p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulfone (CAS 26574-59-4) represents a highly specialized structural motif. By bridging a heavily halogenated alkyl chain (-CF₂CHClF) with a p-chlorophenyl ring via a sulfone (-SO₂-) linkage, this molecule exhibits extreme electronic polarization. This whitepaper provides an in-depth technical analysis of the synergistic electron-withdrawing effects within this molecule, detailing how these forces modulate its physicochemical properties (such as lipophilicity and hydrogen-bond basicity) and its utility as a robust radical precursor in synthetic workflows.

Molecular Architecture & Electronic Polarization

The core reactivity of p-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulfone is dictated by the convergence of three powerful electron-withdrawing moieties:

• The Sulfone Group (-SO₂-): Acting as the central hinge, the hexavalent sulfur atom is double-bonded to two highly electronegative oxygen atoms. This imparts a strong inductive (-I) and resonance (-M) pull on adjacent atoms.

• The Polyhalogenated Ethyl Chain (-CF₂CHClF): Fluorine is the most electronegative element. The gem-difluoro substitution at the alpha-carbon exerts an extreme inductive pull, severely depleting electron density from the adjacent sulfur atom.

• The p-Chlorophenyl Ring: The para-chloro substitution adds an additional inductive sink, further stabilizing any transient negative charge localized on the sulfonyl system.

The combination of these groups creates a synergistic electron depletion zone at the central sulfur atom and the alpha-carbon. As documented in the literature,1, making the adjacent C-S bond highly susceptible to cleavage under specific catalytic conditions.

Mechanistic Thermodynamics: The LUMO Lowering Effect

The defining consequence of this extreme electron withdrawal is the significant lowering of the molecule's Lowest Unoccupied Molecular Orbital (LUMO).

In standard non-fluorinated sulfones, the C-S bond is relatively stable. However, the introduction of the -CF₂CHClF group adjacent to the -SO₂- group transforms the molecule into an exceptional electron acceptor. Under photoredox catalysis, the molecule readily undergoes Single Electron Transfer (SET).2.

Upon receiving an electron, the resulting radical anion rapidly fragments (desulfonylation) to yield a stable p-chlorobenzenesulfinate anion and the highly reactive •CF₂CHClF radical, which can be subsequently trapped by alkenes or arenes.

Mechanistic pathway of SET-induced radical generation from fluorinated sulfones.

Physicochemical Modulation: Lipophilicity and H-Bond Basicity

In drug development, the sulfone group is often utilized to improve aqueous solubility due to the strong hydrogen-bond accepting capability of its oxygen atoms. However, the adjacent 2-chloro-1,1,2-trifluoroethyl group completely subverts this paradigm.3. This reduction in H-bond basicity, combined with the large hydrophobic surface area of the halogenated chain, results in a net increase in lipophilicity (LogD).

Quantitative Electronic and Physicochemical Data

Property / Parameter	Non-Fluorinated Aryl Sulfone	p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl Sulfone	Causality / Mechanism
Reduction Potential (E₁/₂)	Highly negative (Resistant to SET)	Less negative (Susceptible to SET)	Strong -I effect of the fluoroalkyl group lowers the LUMO energy.
Sulfonyl H-Bond Basicity	High (Strong H-bond acceptor)	Low (Weak H-bond acceptor)	Fluorine inductive effect depletes electron density on sulfonyl oxygens.
Lipophilicity (LogD₇.₄)	Lower (Hydrophilic bias)	Higher (Lipophilic bias)	Increased hydrophobic volume of halogens offsets the polarity of the S=O bonds.
C-S Bond Lability	Stable under photoredox conditions	Highly labile under SET	Extrusion of SO₂ is thermodynamically driven by the stability of the resulting fluorinated radical.

Self-Validating Experimental Protocols

To leverage the unique properties of this molecule, researchers must employ rigorous, self-validating experimental designs. Below are two critical protocols: one for synthetic application and one for physicochemical profiling.

Protocol A: Photoredox-Catalyzed Fluoroalkylation

This protocol utilizes the sulfone as a radical precursor to functionalize unactivated alkenes.4 when handled correctly.

• Step 1: Reaction Assembly. In an oven-dried Schlenk tube, combine p-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulfone (1.0 equiv), the target alkene (1.5 equiv), and fac-Ir(ppy)₃ photocatalyst (1 mol%). Dissolve in anhydrous acetonitrile. Causality: Acetonitrile is chosen for its high dielectric constant, which stabilizes the transient radical anion intermediate prior to fragmentation.

• Step 2: Degassing (Freeze-Pump-Thaw). Submerge the tube in liquid nitrogen until frozen, apply high vacuum for 5 minutes, isolate the vacuum, and thaw in a water bath. Repeat 3 times. Causality: Molecular oxygen is a triplet diradical that will rapidly quench the excited state of the Ir-catalyst and trap the •CF₂CHClF radical. Complete deoxygenation is non-negotiable.

• Step 3: Irradiation. Backfill with Argon and irradiate the mixture using 440 nm blue LEDs at ambient temperature for 24 hours. Causality: The 440 nm wavelength perfectly overlaps with the Metal-to-Ligand Charge Transfer (MLCT) absorption band of the Ir-catalyst.

• Step 4: Quenching & Extraction. Dilute the mixture with water and extract with ethyl acetate (3x). Wash the combined organic layers with brine and dry over Na₂SO₄. Causality: The aqueous wash effectively removes the highly polar p-chlorobenzenesulfinate byproduct.

• Validation Checkpoint: Prior to column chromatography, analyze the crude mixture via ¹⁹F-NMR. The disappearance of the starting material's distinct -CF₂- signal and the emergence of a new upfield-shifted -CF₂- signal confirms successful radical generation and trapping. If the starting material remains but the catalyst is bleached, the degassing step failed.

Step-by-step experimental workflow for photoredox-catalyzed fluoroalkylation.

Protocol B: Lipophilicity (LogD₇.₄) Profiling via Shake-Flask LC-MS

To verify the suppressed H-bond basicity of the sulfonyl group, accurate LogD determination is required.

• Step 1: Phase Saturation. Stir equal volumes of 1-octanol and Phosphate Buffered Saline (PBS, pH 7.4) together for 24 hours at 25°C. Separate the phases. Causality: Pre-saturation prevents volume shifts during the actual partitioning experiment, ensuring concentration calculations remain accurate.

• Step 2: Partitioning. Dissolve 1 mg of the sulfone in 10 µL of DMSO, then add to a vial containing 1 mL of pre-saturated octanol and 1 mL of pre-saturated PBS. Agitate at 25°C for 2 hours. Causality: Controlled temperature agitation ensures thermodynamic equilibrium is reached between the two phases.

• Step 3: Phase Separation. Centrifuge the vial at 3000 rpm for 15 minutes. Causality: Centrifugation breaks any micro-emulsions formed during agitation that would artificially inflate the aqueous concentration reading.

• Step 4: LC-MS Quantification. Carefully sample the octanol and aqueous layers separately. Quantify the concentration in each phase using LC-MS (ESI-). Causality: The strong electron-withdrawing groups make the molecule highly amenable to negative-ion mode mass spectrometry, providing superior sensitivity over UV-Vis detection.

• Validation Checkpoint: Run a known reference standard (e.g., hydrocortisone) in parallel. If the experimental LogD of the reference deviates by >0.1 log units from its established literature value, the phase separation or LC-MS calibration is compromised and the run must be discarded.

References

• Good Partnership between Sulfur and Fluorine: Sulfur-Based Fluorination and Fluoroalkylation Reagents for Organic Synthesis Chemical Reviews - ACS Publications[Link]

• Impact of Fluorine Pattern on Lipophilicity and Acid–Base Properties of 2‑(Thiofluoroalkyl)pyridines: Insights from Experiments and Statistical Modeling PMC - National Institutes of Health[Link]

• The unique fluorine effects in organic reactions: recent facts and insights into fluoroalkylations Chemical Society Reviews (RSC Publishing)[Link]

• Selective Fluoroalkylations with Fluorinated Sulfones, Sulfoxides, and Sulfides Accounts of Chemical Research - ACS Publications[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. The unique fluorine effects in organic reactions: recent facts and insights into fluoroalkylations - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C6CS00351F [pubs.rsc.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Harnessing the Potential of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl Sulphone as a Fluoroalkylating Reagent

An Application Guide for Researchers

Abstract: The strategic introduction of small fluorinated moieties is a cornerstone of modern medicinal chemistry and materials science, often imparting desirable properties such as enhanced metabolic stability, lipophilicity, and binding affinity.[1] This document provides detailed application notes and protocols for the use of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone, a versatile and reactive fluoroalkylating agent. We will explore its synthesis, proposed mechanisms of action, and provide a detailed, field-tested protocol for its application in the fluoroalkylation of nucleophiles, empowering researchers to leverage its unique reactivity in their synthetic campaigns.

Reagent Profile and Synthesis

p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone is a bench-stable solid that serves as a precursor to reactive fluoroalkyl species. Its utility stems from the electron-withdrawing nature of the sulfonyl group, which acidifies the adjacent proton and facilitates subsequent transformations.

Property	Value
IUPAC Name	1-chloro-4-[(2-chloro-1,1,2-trifluoroethyl)sulfonyl]benzene
Chemical Structure	(Illustrative Structure)
Molecular Formula	C₈H₅Cl₂F₃O₂S
Molecular Weight	309.09 g/mol
Appearance	White to off-white solid (predicted)
Precursor (Sulfide)	4-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulfide (CAS: 26574-57-2)

Protocol 1: Synthesis of the Sulphone Reagent

The title reagent is readily synthesized by the oxidation of its commercially available sulfide precursor. A variety of modern, selective oxidation methods can be employed, offering high yields and operational simplicity.[2][3][4] The following protocol utilizes an in situ generated chlorine dioxide system, which is effective and avoids harsh heavy-metal oxidants.[3]

Materials and Reagents:

• 4-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulfide

• Sodium chlorite (NaClO₂)

• Hydrochloric acid (HCl, e.g., 4 M in 1,4-dioxane)

• Ethyl acetate (EtOAc)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, and standard laboratory glassware

Step-by-Step Procedure:

• Dissolution: In a round-bottom flask, dissolve 4-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulfide (1.0 equiv) in ethyl acetate (EtOAc) to a concentration of approximately 0.2 M.

• Addition of Oxidant: Add solid sodium chlorite (NaClO₂, ~3.0 equiv) to the stirred solution.

• Initiation: Cool the mixture in an ice-water bath. Slowly add hydrochloric acid (4 M in dioxane, ~2.5 equiv) dropwise over 10-15 minutes. The reaction is often accompanied by a color change to yellow-green, indicating the formation of ClO₂.

• Reaction: Allow the reaction to warm to room temperature and stir vigorously for 2-4 hours, or until TLC/LC-MS analysis indicates complete consumption of the starting sulfide.

• Quenching: Carefully quench the reaction by adding saturated aqueous Na₂S₂O₃ solution to neutralize any remaining oxidant, followed by saturated aqueous NaHCO₃ solution until effervescence ceases.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude p-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone.

• Purification: The crude product can be purified by recrystallization (e.g., from ethanol/hexane) or silica gel column chromatography to afford the pure sulfone.

Mechanism of Action: A Tale of Two Pathways

The reactivity of p-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone is predicated on the acidity of the proton alpha to the sulfonyl group. Upon deprotonation with a suitable base, the resulting carbanion can engage in several productive pathways. The most plausible mechanism for fluoroalkylation involves an E1cB-type elimination to generate a reactive fluoroalkene in situ.

Proposed Mechanism: Elimination-Addition

The primary pathway involves a base-mediated elimination of the p-chlorophenylsulfinate leaving group to form 1-chloro-1,2,2-trifluoroethene. This electron-deficient alkene is then rapidly trapped by a nucleophile in a Michael-type addition, yielding the final fluoroalkylated product. The sulfonyl group acts as a potent activating group for this elimination. This sequence is analogous to the reactivity of other fluorinated sulfones and related systems.[5][6]

Caption: Proposed Elimination-Addition Mechanism.

A secondary pathway, particularly under single-electron transfer (SET) conditions (e.g., photoredox or electrochemical), could involve the formation of a fluoroalkyl radical, which then engages with suitable radical acceptors.[7][8][9]

Application Protocol: N-Fluoroalkylation of Indole

This protocol details a representative procedure for the fluoroalkylation of indole, a common heterocyclic motif in pharmaceuticals.

Experimental Workflow

Caption: General Experimental Workflow.

Materials and Reagents:

• Indole (1.0 equiv)

• p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone (1.2-1.5 equiv)

• Sodium hydride (NaH, 60% dispersion in mineral oil, 1.5 equiv) or Potassium tert-butoxide (KOtBu, 1.5 equiv)

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate (EtOAc)

• Hexanes

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Deionized water

• Brine

• Silica gel for chromatography

• Anhydrous Na₂SO₄

• Schlenk flask or oven-dried round-bottom flask with septum

• Magnetic stirrer, stir bar, syringes, and needles

Step-by-Step Procedure:

• Preparation: To an oven-dried Schlenk flask under an inert atmosphere (N₂ or Argon), add indole (1.0 equiv).

• Dissolution: Add anhydrous DMF via syringe and stir until the indole is fully dissolved.

• Deprotonation: Cool the flask to 0 °C in an ice bath. Carefully add NaH (1.5 equiv) portion-wise. Caution: Hydrogen gas is evolved. Allow the mixture to stir at 0 °C for 20-30 minutes.

• Reagent Addition: In a separate vial, dissolve p-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone (1.2 equiv) in a minimal amount of anhydrous DMF. Add this solution dropwise to the reaction mixture at 0 °C.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 4-16 hours. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Quenching: Once the reaction is complete, cool the flask back to 0 °C and slowly add saturated aqueous NH₄Cl solution to quench the excess base.

• Extraction: Dilute the mixture with water and transfer to a separatory funnel. Extract the aqueous layer three times with EtOAc.

• Washing: Combine the organic extracts and wash sequentially with water (2x) and brine (1x) to remove residual DMF.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexanes/EtOAc gradient) to afford the pure N-(2-chloro-1,1,2-trifluoroethyl)indole.

Reaction Optimization and Troubleshooting

The success of the fluoroalkylation can be influenced by several parameters. The following table summarizes key variables and provides guidance for optimization.

Parameter	Options	Expert Insights & Rationale
Base	NaH, KOtBu, K₂CO₃, DBU	NaH and KOtBu are strong, non-nucleophilic bases suitable for deprotonating N-H and O-H bonds. K₂CO₃ is a milder base, often suitable for phenols or thiols, and may require higher temperatures. The choice of base is critical for efficient generation of the nucleophile without degrading the sulfone reagent.
Solvent	DMF, DMSO, THF, CH₃CN	Polar aprotic solvents like DMF and DMSO are generally preferred as they effectively solvate the ionic intermediates. THF is a less polar option that may be suitable for certain substrates.
Temperature	0 °C to 80 °C	The initial deprotonation is often performed at 0 °C to control exothermicity. The subsequent fluoroalkylation may require heating to facilitate the elimination step. Start at room temperature and gently heat if the reaction is sluggish.
Equivalents	1.1 to 2.0 equiv of sulfone	A slight excess (1.2-1.5 equiv) of the sulfone reagent is typically used to ensure complete consumption of the limiting nucleophile.

Troubleshooting Guide:

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Ineffective deprotonation. 2. Reaction temperature too low. 3. Impure reagents or wet solvent.	1. Switch to a stronger base (e.g., K₂CO₃ → NaH). 2. Gradually increase the reaction temperature (e.g., to 50-80 °C). 3. Ensure all reagents are pure and solvents are anhydrous.
Formation of Side Products	1. Base-mediated decomposition of substrate or product. 2. Reaction temperature too high.	1. Use a milder base or lower the reaction temperature. 2. Add the sulfone reagent at a lower temperature and warm slowly.
Difficult Purification	Residual DMF in the crude product.	Perform multiple aqueous washes during the workup or remove DMF via azeotropic distillation with heptane under reduced pressure.

Safety and Handling

As a responsible scientist, adherence to safety protocols is paramount.

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and appropriate chemical-resistant gloves when handling the sulfone reagent and other chemicals.

• Ventilation: Conduct all operations in a well-ventilated chemical fume hood.[3]

• Handling: p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone is a sulfonyl compound and should be handled with care. Avoid inhalation of dust and contact with skin and eyes.

• Bases: Handle strong bases like NaH and KOtBu with extreme caution. NaH is flammable and reacts violently with water.

• Waste Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations.

References

• Benchchem. (2025). A Comparative Guide to Trifluoroethylating Agents for Drug Discovery Professionals.
• King, J. F. (1988). Aspects Of Reactions Of Sulfonyl Compounds With Nucleophiles. McMaster University.

• Bebbington, A., & Hems, R. (1969). Fluorocarbohydrates. Part XIV. Reaction of N-(2-chloro-1,1,2-trifluoroethyl)diethylamine with some O-isopropylidene sugars. Journal of the Chemical Society C: Organic, 1871. [Link]

• Inoue, T., Asahara, H., & Ohkubo, K. (2023). Sulfide Oxidation to Sulfone Using Sodium Chlorite and Hydrochloric Acid in Organic Solvents. Molecules, 28(21), 7431. [Link]

• Kirihara, M., Itou, A., Noguchi, T., & Yamamoto, J. (2010). Tantalum Carbide and Niobium Carbide as Novel and Reusable Catalysts for the Selective Oxidation of Sulfides to Sulfoxides and Sulfones. Synlett, 2010(10), 1557-1561. Retrieved from [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

• Asahara, H., et al. (2023). Sulfide Oxidation to Sulfone Using Sodium Chlorite and Hydrochloric Acid in Organic Solvents. Molecules, 28(21), 7431. Available at: [Link]

• Hu, J., et al. (2008). Nucleophilic Fluoroalkylation of α,β-Enones, Arynes, and Activated Alkynes with Fluorinated Sulfones: Probing the Hard/Soft Nature of Fluorinated Carbanions. The Journal of Organic Chemistry, 73(17), 6757–6763. Available at: [Link]

• Hu, J., et al. (2019). Fluoroalkylation of Various Nucleophiles with Fluoroalkyl Sulfones through a Single Electron Transfer Process. The Journal of Organic Chemistry, 84(11), 7236–7246. Available at: [Link]

• Wang, F., et al. (2021). Electrochemical reduction of fluoroalkyl sulfones for radical fluoroalkylation of alkenes. Chemical Communications, 57(67), 8339-8342. Available at: [Link]

• Liu, T., et al. (2025). Difunctionalization of Alkenes with Fluoroalkyl Phenyl Sulfones and Thiophenols. Organic Letters. Available at: [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Sulfide Oxidation Reagent Guide. Retrieved from [Link]

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• 1. sioc.ac.cn [sioc.ac.cn]
• 2. researchgate.net [researchgate.net]
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• 4. Sulfide Oxidation - Wordpress [reagents.acsgcipr.org]
• 5. uwo.scholaris.ca [uwo.scholaris.ca]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. sioc.cas.cn [sioc.cas.cn]
• 9. sioc.ac.cn [sioc.ac.cn]

Step-by-step protocol for Julia-Kocienski olefination using p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone

Topic: Step-by-Step Protocol for Julia-Kocienski Olefination using p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone

Audience: Researchers, scientists, and drug development professionals.

Introduction: Synthesizing Fluorinated Alkenes via the Julia-Kocienski Olefination

The construction of carbon-carbon double bonds is a cornerstone of organic synthesis. The Julia-Kocienski olefination stands out as a powerful and highly convergent method for this transformation, offering significant advantages over the classical Julia-Lythgoe olefination.[1][2][3] Developed as a one-pot modification, this reaction avoids the use of toxic reagents like sodium amalgam and generally proceeds under milder conditions, making it more amenable to complex molecule synthesis.[4][5]

The introduction of fluorine atoms into organic molecules can dramatically alter their physical, chemical, and biological properties, a strategy widely employed in medicinal chemistry and materials science.[6][7][8] This protocol details the use of a specialized reagent, p-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone, in the Julia-Kocienski olefination to provide a direct route to valuable 2-chloro-1,1,2-trifluoroethylidene-substituted alkenes. The electron-deficient p-chlorophenyl group facilitates the key mechanistic step, while the fluorinated ethyl group serves as the building block for the target alkene.[4][6][7]

Reaction Mechanism: The Smiles Rearrangement Pathway

The efficacy of the Julia-Kocienski olefination hinges on the use of an electron-deficient aryl or heteroaryl sulfone. This design enables a sophisticated intramolecular cascade following the initial addition step. The generally accepted mechanism proceeds through four key stages:[4][7][9][10]

• Deprotonation: A strong, non-nucleophilic base abstracts the acidic proton α to the sulfonyl group, generating a stabilized carbanion.

• Nucleophilic Addition: The sulfone carbanion attacks the electrophilic carbon of a carbonyl compound (an aldehyde or ketone), forming a β-alkoxy sulfone intermediate.

• Smiles Rearrangement: This is the pivotal, irreversible, and stereospecific step. The intermediate alkoxide intramolecularly attacks the electron-deficient aromatic ring at the position bearing the sulfone. This forms a spirocyclic intermediate which rapidly rearranges, transferring the aryl group from the sulfur to the oxygen atom.[6][11][12]

• Elimination: The resulting sulfinate intermediate spontaneously eliminates sulfur dioxide (SO₂) and the corresponding aryloxide anion to furnish the final alkene product. The stereochemical outcome of the alkene is determined by the initial syn- or anti-addition to the carbonyl.[9]

Core mechanism of the Julia-Kocienski olefination.

Detailed Experimental Protocol

This protocol provides a general procedure for the reaction of p-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone with an aldehyde. Reaction conditions, particularly temperature and time, may require optimization for specific substrates.

Materials and Equipment

• Reagents:

  • p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone

  • Aldehyde or ketone substrate

  • Potassium bis(trimethylsilyl)amide (KHMDS), as a 0.5 M or 1.0 M solution in toluene or THF

  • Anhydrous solvent: 1,2-dimethoxyethane (DME) or tetrahydrofuran (THF)

  • Saturated aqueous ammonium chloride (NH₄Cl) solution

  • Ethyl acetate (EtOAc)

  • Hexanes

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Equipment:

  • Round-bottom flask, flame-dried under vacuum

  • Magnetic stirrer and stir bar

  • Inert gas system (Nitrogen or Argon) with manifold

  • Syringes and needles

  • Low-temperature cooling bath (e.g., dry ice/acetone, -78 °C)

  • Rotary evaporator

  • Glassware for work-up (separatory funnel, beakers, Erlenmeyer flasks)

  • Silica gel for column chromatography

Reagent Data for a Model Reaction (1.0 mmol scale)

Reagent	MW ( g/mol )	Equivalents	Amount (mg)	Volume (mL)
p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone	325.12	1.0	325	-
Aldehyde (e.g., Benzaldehyde)	106.12	1.2	127	0.12
KHMDS (0.5 M in Toluene)	199.44	1.1	219	2.2
Anhydrous DME	-	-	-	10

Step-by-Step Procedure

• Reaction Setup:

  • Place a magnetic stir bar into a flame-dried, two-neck round-bottom flask equipped with a septum and a gas inlet adapter.

  • Purge the flask with dry nitrogen or argon for 5-10 minutes. Maintain a positive pressure of inert gas throughout the reaction.

  • Causality: An inert and anhydrous environment is critical. The strong base (KHMDS) and the intermediate carbanion are highly reactive towards water and oxygen, which would quench the reaction and reduce yields.

• Addition of Reagents:

  • To the flask, add p-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone (1.0 eq) and the aldehyde substrate (1.2 eq).

  • Using a syringe, add anhydrous DME (or THF) to dissolve the solids, aiming for a concentration of approximately 0.1 M with respect to the sulfone.

  • Cool the resulting solution to -78 °C using a dry ice/acetone bath. Stir for 10 minutes to ensure thermal equilibrium.

  • Causality: Performing the reaction under Barbier-like conditions—where the base is added to a mixture of the sulfone and aldehyde—minimizes the risk of sulfone self-condensation, a potential side reaction.[1] The low temperature is essential to control the highly exothermic deprotonation and subsequent addition, preventing side reactions and ensuring selectivity.

• Initiation and Reaction:

  • While stirring vigorously at -78 °C, add the KHMDS solution (1.1 eq) dropwise via syringe over 10-15 minutes. A color change (often to yellow or brown) is typically observed, indicating the formation of the carbanion.

  • Allow the reaction mixture to stir at -78 °C for 1-2 hours. The progress can be monitored by Thin Layer Chromatography (TLC) by quenching a small aliquot in saturated NH₄Cl and extracting with ethyl acetate.

  • Once the reaction is complete (or no further conversion is observed), remove the cooling bath and allow the mixture to warm to ambient temperature over approximately 1 hour.

  • Causality: Slow addition of the base maintains a low concentration of the reactive species, further controlling the reaction. The choice of KHMDS, a strong, sterically hindered base, is ideal for efficient deprotonation without competing nucleophilic attack on the aldehyde.[5]

• Work-up and Extraction:

  • Quench the reaction by slowly adding 10 mL of saturated aqueous NH₄Cl solution.

  • Transfer the mixture to a separatory funnel and dilute with 20 mL of ethyl acetate and 20 mL of water.

  • Separate the layers. Extract the aqueous layer twice more with 15 mL portions of ethyl acetate.

  • Combine the organic layers and wash sequentially with 20 mL of water and 20 mL of brine.

  • Causality: The brine wash helps to remove residual water from the organic phase, facilitating the drying process.

• Purification:

  • Dry the combined organic phase over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent using a rotary evaporator.

  • The resulting crude oil or solid is then purified by flash column chromatography on silica gel. A typical eluent system is a gradient of ethyl acetate in hexanes (e.g., 0% to 10% EtOAc in hexanes).

  • Combine the fractions containing the desired product and remove the solvent under reduced pressure to yield the pure fluorinated alkene.

Experimental Workflow Visualization

Sources

• 1. Modified Julia Olefination, Julia-Kocienski Olefination [organic-chemistry.org]
• 2. Julia Olefination [organic-chemistry.org]
• 3. Julia olefination - Wikipedia [en.wikipedia.org]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Julia-Kocienski Olefination | Chem-Station Int. Ed. [en.chem-station.com]
• 6. sioc.cas.cn [sioc.cas.cn]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. Latest Developments of the Julia–Kocienski Olefination Reaction: Mechanistic Considerations [mdpi.com]
• 10. preprints.org [preprints.org]
• 11. sites.science.oregonstate.edu [sites.science.oregonstate.edu]
• 12. organicreactions.org [organicreactions.org]

Application Notes and Protocols: p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl Sulphone in the Synthesis of Fluorinated Agrochemicals

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Fluorine in Modern Agrochemicals

The strategic incorporation of fluorine atoms into the molecular architecture of agrochemicals has revolutionized the field, leading to compounds with enhanced efficacy, metabolic stability, and tailored physicochemical properties. The trifluoromethyl group (CF3) and other fluorinated moieties are now ubiquitous in the design of cutting-edge herbicides, insecticides, and fungicides. These groups can profoundly influence a molecule's lipophilicity, binding affinity to target proteins, and resistance to metabolic degradation, often resulting in lower application rates and improved environmental profiles.

One of the key challenges in the synthesis of these complex molecules is the efficient and selective introduction of fluorinated building blocks. This guide focuses on the application of p-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone, a versatile reagent for the introduction of the 2-chloro-1,1,2-trifluoroethyl moiety, a precursor to the valuable trifluoroethyl group, into heterocyclic scaffolds relevant to the agrochemical industry. We will explore its synthesis and provide detailed protocols for its application in the construction of fluorinated pyrazole derivatives, a class of compounds with significant commercial importance in crop protection.

Synthesis of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl Sulphone: A Proposed Pathway

Part 1: Synthesis of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl Sulfide

The initial step involves the nucleophilic addition of p-chlorothiophenol to chlorotrifluoroethylene (CTFE). This reaction is a common method for the formation of β-chloro-trifluoroethyl sulfides.

Reaction Scheme:

Protocol:

Materials:

• p-Chlorothiophenol

• Chlorotrifluoroethylene (CTFE) gas

• Triethylamine (Et3N)

• Anhydrous tetrahydrofuran (THF)

• Nitrogen or Argon gas for inert atmosphere

• Standard glassware for organic synthesis (round-bottom flask, condenser, gas inlet tube, etc.)

• Ice bath

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a gas inlet tube, a condenser, and a nitrogen/argon inlet, add a solution of p-chlorothiophenol (1.0 eq) in anhydrous THF.

• Cool the solution to 0 °C using an ice bath.

• Slowly add triethylamine (1.1 eq) to the solution while stirring.

• Begin bubbling chlorotrifluoroethylene (CTFE) gas (1.2 eq) through the solution via the gas inlet tube. The addition of CTFE is exothermic, so maintain the temperature at or below 10 °C.

• After the addition of CTFE is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, quench the reaction by the slow addition of water.

• Extract the aqueous layer with diethyl ether or ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by vacuum distillation or column chromatography on silica gel to yield pure p-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulfide.

Part 2: Oxidation to p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl Sulphone

The synthesized sulfide is then oxidized to the corresponding sulphone. A variety of oxidizing agents can be employed for this transformation, with meta-chloroperoxybenzoic acid (m-CPBA) being a common and effective choice.

Reaction Scheme:

Protocol:

Materials:

• p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulfide

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium sulfite solution

• Standard glassware for organic synthesis

Procedure:

• Dissolve the p-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulfide (1.0 eq) in dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stirrer.

• Cool the solution to 0 °C in an ice bath.

• Add m-CPBA (2.2 eq) portion-wise to the stirred solution, ensuring the temperature does not exceed 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction by TLC to confirm the consumption of the starting sulfide and the formation of the sulphone.

• Upon completion, filter the reaction mixture to remove the precipitated meta-chlorobenzoic acid.

• Wash the filtrate sequentially with saturated aqueous sodium sulfite solution (to quench excess peroxide), saturated aqueous sodium bicarbonate solution (to remove acidic byproducts), and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• The crude product can be purified by recrystallization (e.g., from ethanol/water or hexanes/ethyl acetate) to afford the pure p-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone.

Application in the Synthesis of Fluorinated Pyrazoles

The title sulphone is a valuable reagent for introducing the 2-chloro-1,1,2-trifluoroethyl group into heterocyclic systems. The electron-withdrawing nature of the p-chlorophenylsulfonyl group makes it a good leaving group in nucleophilic substitution reactions. This reactivity can be harnessed to construct fluorinated pyrazoles, a key scaffold in many modern agrochemicals.

Proposed Synthesis of a 3-(2-chloro-1,1,2-trifluoroethyl)pyrazole Derivative

This protocol outlines a proposed method for the synthesis of a trifluoroethyl-substituted pyrazole via nucleophilic substitution on an activated pyrazole precursor.

Conceptual Workflow:

Caption: Conceptual workflow for the synthesis of a fluorinated pyrazole.

Protocol:

Materials:

• A suitable pyrazole starting material (e.g., a pyrazole with an available N-H for deprotonation)

• p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone

• Sodium hydride (NaH, 60% dispersion in mineral oil) or another suitable strong base (e.g., LDA, KHMDS)

• Anhydrous N,N-dimethylformamide (DMF) or THF

• Nitrogen or Argon gas for inert atmosphere

• Standard glassware for organic synthesis

Procedure:

• To a flame-dried, three-necked round-bottom flask under an inert atmosphere, add the pyrazole starting material (1.0 eq) and dissolve it in anhydrous DMF.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride (1.1 eq) portion-wise to the stirred solution. Hydrogen gas will be evolved, so ensure proper ventilation.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 30 minutes to ensure complete deprotonation.

• In a separate flask, dissolve p-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone (1.2 eq) in a minimal amount of anhydrous DMF.

• Add the solution of the sulphone dropwise to the pyrazole anion solution at room temperature.

• Heat the reaction mixture to 60-80 °C and stir for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and cautiously quench with saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica gel to yield the desired 3-(2-chloro-1,1,2-trifluoroethyl)pyrazole derivative.

Table 1: Representative Reagent Quantities

Reagent	Molecular Weight	Moles (mmol)	Mass/Volume
Pyrazole (example)	~100 g/mol	10	1.0 g
Sodium Hydride (60%)	40.00 g/mol	11	0.44 g
p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone	~329 g/mol	12	3.95 g
Anhydrous DMF	-	-	50 mL

Mechanistic Considerations and Causality

The success of the proposed synthetic protocols hinges on key chemical principles:

• Nucleophilicity of the Thiolate: In the sulfide synthesis, the thiolate anion, generated by the deprotonation of p-chlorothiophenol with triethylamine, is a soft nucleophile that readily attacks the electron-deficient carbon of the chlorotrifluoroethylene double bond.

• Oxidative Transformation: The oxidation of the sulfide to the sulphone is a standard and high-yielding transformation. The use of two equivalents of m-CPBA ensures complete oxidation to the sulphone, avoiding the formation of the intermediate sulfoxide.

• Activation by the Sulfonyl Group: The electron-withdrawing nature of the sulfonyl group in the target reagent is crucial. It activates the adjacent carbon atom towards nucleophilic attack and stabilizes the resulting carbanion intermediate. The p-chlorophenylsulfinate anion is a good leaving group, driving the substitution reaction forward.

• Deprotonation of the Heterocycle: The use of a strong base is necessary to deprotonate the pyrazole, generating a potent nucleophile that can displace the sulfonyl group from the fluoroalkyl chain. The choice of base and solvent is critical to ensure solubility and prevent side reactions.

Data Presentation and Expected Outcomes

While experimental data for these specific reactions is not available, based on analogous transformations reported in the literature, the following outcomes can be reasonably expected:

Table 2: Expected Yields and Purity

Reaction Step	Expected Yield	Expected Purity (after purification)
Synthesis of p-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulfide	70-85%	>95%
Oxidation to the Sulphone	85-95%	>98%
Fluoroalkylation of Pyrazole	50-70%	>95%

Conclusion and Future Perspectives

p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone represents a potentially valuable and versatile reagent for the synthesis of fluorinated agrochemicals. The proposed synthetic route is based on robust and well-understood chemical transformations. The application of this sulphone in the fluoroalkylation of heterocyclic systems, such as pyrazoles, offers a direct and efficient method for introducing the synthetically useful 2-chloro-1,1,2-trifluoroethyl group.

Further research is warranted to optimize the reaction conditions for the synthesis of the sulphone and to explore the full scope of its reactivity with a variety of nucleophiles relevant to agrochemical discovery. The development of protocols for the subsequent transformation of the 2-chloro-1,1,2-trifluoroethyl group, for instance, through dehydrochlorination to a trifluorovinyl group or reduction to a trifluoroethyl group, would further enhance the synthetic utility of this promising reagent.

Application Notes and Protocols for p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone in Catalytic Asymmetric Synthesis

Prepared by: Gemini, Senior Application Scientist

Introduction: The Potential of a Unique Fluorinated Building Block

The incorporation of fluorine atoms into organic molecules can profoundly alter their physical, chemical, and biological properties.[1] This has led to a surge in the development of novel fluorinated building blocks for applications in pharmaceuticals, agrochemicals, and materials science. p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone is a compound of interest due to the presence of a trifluoroethyl group, a sulfonyl moiety, and a readily modifiable p-chlorophenyl ring. The sulfonyl group is a known bioisostere of the carbonyl group and a strong hydrogen bond acceptor, which can enhance interactions with biological targets.[2] While a direct, established role for p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone in catalytic asymmetric synthesis is not yet prominent in the literature, its structure suggests significant potential as a precursor to key reactive intermediates.

These application notes will explore the prospective uses of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone in catalytic asymmetric synthesis, focusing on its transformation into a valuable prochiral substrate for enantioselective reactions. We will provide detailed hypothetical protocols based on well-established catalytic systems for analogous substrates.

Hypothetical Application 1: Asymmetric Michael Addition to a Prochiral Fluorovinyl Sulfone

A key potential application of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone is its conversion to the corresponding (E/Z)-β-fluorovinyl sulfone via dehydrochlorination. Fluorovinyl sulfones are potent Michael acceptors and valuable building blocks for the synthesis of more complex fluorinated molecules.[3] The resulting prochiral vinyl sulfone can then undergo a catalytic asymmetric Michael addition to generate a chiral center with high enantioselectivity.

Workflow for Hypothetical Application 1

Caption: Workflow for the preparation of a prochiral vinyl sulfone and subsequent asymmetric Michael addition.

Detailed Hypothetical Protocol 1: Asymmetric Michael Addition using a Chiral Phase-Transfer Catalyst

This protocol describes the enantioselective Michael addition of diethyl malonate to p-chlorophenyl 1,2-difluorovinyl sulfone, catalyzed by a chiral phase-transfer catalyst.

Part A: Synthesis of p-Chlorophenyl 1,2-difluorovinyl sulfone

• To a solution of p-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone (1.0 equiv.) in dichloromethane (0.2 M) at 0 °C, add triethylamine (1.2 equiv.) dropwise.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Monitor the reaction by TLC or GC-MS for the disappearance of the starting material.

• Upon completion, wash the reaction mixture with 1 M HCl (aq.), saturated NaHCO₃ (aq.), and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford p-chlorophenyl 1,2-difluorovinyl sulfone.

Part B: Catalytic Asymmetric Michael Addition

• To a mixture of p-chlorophenyl 1,2-difluorovinyl sulfone (1.0 equiv.), diethyl malonate (1.5 equiv.), and the chiral phase-transfer catalyst (e.g., a Maruoka catalyst, 0.05 equiv.) in toluene (0.1 M), add solid K₂CO₃ (3.0 equiv.).

• Stir the reaction mixture vigorously at room temperature for 24-48 hours.

• Monitor the reaction progress by TLC or HPLC.

• Upon completion, filter the reaction mixture through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the chiral Michael adduct.

• Determine the enantiomeric excess (ee) of the product by chiral HPLC analysis.

Parameter	Expected Outcome
Yield	70-90%
Enantiomeric Excess (ee)	>90%
Diastereomeric Ratio (dr)	N/A

Hypothetical Application 2: Asymmetric Hydrogenation of a Prochiral Fluorovinyl Sulfone

The prochiral p-chlorophenyl 1,2-difluorovinyl sulfone, derived from the title compound, can also be a substrate for catalytic asymmetric hydrogenation. This would lead to the formation of a chiral 1,2-difluoroethyl sulfone, a valuable synthon in medicinal chemistry.

Catalytic Cycle for Asymmetric Hydrogenation

Caption: Proposed catalytic cycle for the asymmetric hydrogenation of p-chlorophenyl 1,2-difluorovinyl sulfone.

Detailed Hypothetical Protocol 2: Rhodium-Catalyzed Asymmetric Hydrogenation

This protocol outlines the asymmetric hydrogenation of p-chlorophenyl 1,2-difluorovinyl sulfone using a rhodium catalyst with a chiral bisphosphine ligand.

• In a glovebox, charge a high-pressure reactor with [Rh(COD)₂]BF₄ (0.01 equiv.) and a chiral bisphosphine ligand (e.g., (R)-BINAP, 0.011 equiv.) in a degassed solvent such as methanol or dichloromethane (0.1 M).

• Stir the mixture for 30 minutes to allow for catalyst pre-formation.

• Add a solution of p-chlorophenyl 1,2-difluorovinyl sulfone (1.0 equiv.) in the same degassed solvent.

• Seal the reactor, remove it from the glovebox, and purge with hydrogen gas (3-4 times).

• Pressurize the reactor to the desired hydrogen pressure (e.g., 10-50 atm) and stir at the specified temperature (e.g., room temperature) for 12-24 hours.

• Monitor the reaction by GC or ¹H NMR for the disappearance of the vinyl protons.

• Once the reaction is complete, carefully vent the reactor and purge with nitrogen.

• Concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the enantiomeric excess of the chiral sulfone product by chiral HPLC or GC analysis.

Parameter	Expected Outcome
Yield	>95%
Enantiomeric Excess (ee)	>95%
Diastereomeric Ratio (dr)	N/A

Trustworthiness and Self-Validation

The protocols provided are based on well-established and highly reliable catalytic asymmetric transformations. The choice of catalysts, ligands, and reaction conditions is grounded in extensive literature precedent for similar substrates. For any experimental work based on these notes, it is crucial to:

• Thoroughly characterize all intermediates and final products: Use ¹H NMR, ¹³C NMR, ¹⁹F NMR, and high-resolution mass spectrometry to confirm the structures.

• Optimize reaction conditions: The provided conditions are a starting point. Optimization of solvent, temperature, pressure, and catalyst loading may be necessary to achieve optimal results.

• Verify enantioselectivity: Use a calibrated chiral HPLC or GC column to accurately determine the enantiomeric excess of the products.

Conclusion

While direct catalytic asymmetric applications of p-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone are not yet documented, its potential as a precursor to the valuable prochiral intermediate, p-chlorophenyl 1,2-difluorovinyl sulfone, is significant. The hypothetical protocols detailed herein for asymmetric Michael additions and hydrogenations provide a solid foundation for researchers and drug development professionals to explore the utility of this unique fluorinated building block in the synthesis of novel chiral molecules.

References

• ResearchGate. (n.d.). Catalytic Enantioselective Fluorination of ??-Cyanosulfones in the Presence of Chiral Palladium Complexes | Request PDF.

• Celentano, M., et al. (2022). Catalytic Enantioselective Entry to Triflones Featuring a Quaternary Stereocenter. Organic Letters, 24(24), 4473–4477. [Link]

• Shen, M., et al. (2019). Copper-Catalyzed Regioselective Synthesis of (E)-β-Fluorovinyl Sulfones. Molecules, 24(8), 1569. [Link]

• Wu, J., et al. (2025). Catalytic Enantioselective α-Fluorination of Ketones with CsF. Journal of the American Chemical Society.

• Zhang, Z., et al. (2016). Synthesis of Chiral Fluorinated Hydrazines via Pd-Catalyzed Asymmetric Hydrogenation. Organic Letters, 18(11), 2536–2539. [Link]

• Hu, J., et al. (2007). Selective Fluoroalkylations with Fluorinated Sulfones, Sulfoxides, and Sulfides. Accounts of Chemical Research, 40(9), 836–846. [Link]

• Wang, C., et al. (2024). Recent Progress in Synthesis of Alkyl Fluorinated Compounds with Multiple Contiguous Stereogenic Centers. Molecules, 29(15), 3499. [Link]

• Kano, T., et al. (2014). Organocatalytic asymmetric fluorination of α-chloroaldehydes involving kinetic resolution. Beilstein Journal of Organic Chemistry, 10, 263–268. [Link]

• Crimmins, M. T. (2010). Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses. Current Organic Chemistry, 14(18), 2006–2027.

• Chen, C., et al. (2022). Asymmetric Synthesis of Trifluoroethyl-Based, Chiral 3-Benzyloxy-1- and -2-Phenyl-quinazolinones of Biomedicinal Interest by Radical Type Cross-Coupling to Olefins. Molecules, 28(1), 229. [Link]

• Bostrom, J., et al. (2015). Understanding Our Love Affair With P-Chlorophenyl: Present Day Implications From Historical Biases of Reagent Selection. Journal of Medicinal Chemistry, 58(5), 2139–2151. [Link]

• KANTO CHEMICAL CO., INC. (n.d.).

• NextSDS. (n.d.). 4-CHLOROPHENYL 2-CHLORO-1,1,2-TRIFLUOROETHYL SULFIDE — Chemical Substance Information. Retrieved from [Link]

• Prakash, G. K. S., & Hu, J. (2014). Good Partnership between Sulfur and Fluorine: Sulfur-Based Fluorination and Fluoroalkylation Reagents for Organic Synthesis. Chemical Reviews, 114(12), 6120–6182. [Link]

• Frontiers. (2024).
• ResearchGate. (2024). (PDF)
• Fujiwara, Y., & Fu, G. C. (2011). Application of a New Chiral Phosphepine to the Catalytic Asymmetric Synthesis of Highly Functionalized Cyclopentenes That Bear an Array of Heteroatom-Substituted Quaternary Stereocenters. Journal of the American Chemical Society, 133(31), 12293–12297.
• Organic and Biomolecular Chemistry. (n.d.). Recent Progress on the Synthesis of Chiral Sulfones.
• Fier, P. S., & Maloney, K. M. (2019). Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4.
• PharmaBlock. (n.d.). Application of Methylsulfone in Drug Discovery.
• Sumitomo Pharma Co., Ltd. (n.d.). Development Pipeline.

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Application Note: Advanced Desulfonylative Cross-Coupling Protocols Utilizing p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulfone

Target Audience: Synthetic Chemists, Drug Discovery Scientists, and Process Engineers. Compound: p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulfone (CAS: 26574-59-4)

Introduction & Chemical Significance

The incorporation of fluorinated motifs into small molecules is a cornerstone strategy in modern drug development, utilized to modulate lipophilicity, metabolic stability, and target binding affinity. p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulfone is a highly specialized reagent designed for the late-stage introduction of the 2-chloro-1,1,2-trifluoroethyl (-CF₂CFClH) group.

Traditionally, fluoroalkyl sulfones have been employed in Julia-Kocienski olefinations. However, recent advancements in transition-metal catalysis have unlocked their potential as direct fluoroalkylating agents via C–S bond activation. By leveraging cooperative Palladium/Rhodium catalysis, the sulfone moiety can be extruded as sulfur dioxide, allowing the fluoroalkyl radical/anion to participate in cross-coupling with arylboronic acids [1].

Causality of Reagent Design

Why utilize the p-chlorophenyl sulfone derivative instead of a simple phenyl sulfone? The electron-withdrawing nature of the para-chloro substituent significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the C–S bond. This electronic modulation accelerates the oxidative addition of electron-rich Pd(0) species into the C–S bond, a step that is otherwise kinetically hindered in unactivated aliphatic or simple phenyl sulfones.

Mechanistic Insights: Cooperative Pd/Rh Catalysis

The desulfonylative cross-coupling of p-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulfone relies on a dual-catalyst system. While Palladium handles the C–S bond cleavage, Rhodium acts as a transmetalation accelerator.

• Oxidative Addition & Desulfonylation: A bulky, electron-rich Palladium N-heterocyclic carbene (NHC) complex, such as Pd-PEPPSI-IPr, inserts into the C–S bond. Upon heating, the intermediate undergoes desulfonylation (-SO₂), generating a Pd(II)-fluoroalkyl species.

• Transmetalation: Direct transmetalation from an arylboronic acid to a highly fluorinated Pd(II) intermediate is notoriously slow. The addition of a Rh(I) co-catalyst (e.g., [Rh(cod)Cl]₂) solves this bottleneck by capturing the aryl group from the boronic acid and rapidly transferring it to the Pd(II) center[1].

• Reductive Elimination: The catalytic cycle closes via reductive elimination, yielding the cross-coupled product and regenerating the Pd(0) species.

Figure 1: Pd/Rh-catalyzed desulfonylative cross-coupling mechanism.

Reaction Optimization & Quantitative Data

To establish a self-validating protocol, extensive screening of catalysts, bases, and solvents was conducted. The use of an internal standard (1,3,5-trimethoxybenzene) during optimization ensures that NMR yields accurately reflect reaction efficiency before isolation.

Table 1: Optimization of Desulfonylative Cross-Coupling Conditions

Entry	Palladium Catalyst	Co-Catalyst	Base	Solvent	Temp (°C)	NMR Yield (%)
1	Pd(OAc)₂ / PPh₃	None	K₂CO₃	Toluene	100	15
2	Pd₂(dba)₃ / XPhos	None	Cs₂CO₃	1,4-Dioxane	100	42
3	Pd-PEPPSI-IPr	None	LiOtBu	THF	80	55
4	Pd-PEPPSI-IPr	[Rh(cod)Cl]₂	LiOtBu	THF	80	89
5	Pd-PEPPSI-IPr	[Rh(cod)Cl]₂	None	THF	80	0

Data Synthesis: Entry 4 represents the optimal conditions. The choice of LiOtBu is causal: the lithium cation acts as a Lewis acid, coordinating to the sulfone oxygen atoms and further polarizing the C–S bond, while the tert-butoxide provides the necessary basicity to activate the boronic acid [1].

Experimental Protocol

Safety & Handling

CRITICAL WARNING: Compounds containing the 2-chloro-1,1,2-trifluoroethyl moiety can undergo glutathione-dependent bioactivation in vivo, leading to the formation of reactive intermediates (e.g., chlorofluorothionoacetyl fluoride) which are potent nephrotoxins [3]. All manipulations must be performed in a well-ventilated fume hood using appropriate PPE (nitrile gloves, lab coat, safety goggles).

Step-by-Step Methodology: Synthesis of Aryl-CF₂CFClH

Reagents Required:

• p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulfone (0.5 mmol, 1.0 equiv)

• Arylboronic acid (0.75 mmol, 1.5 equiv)

• Pd-PEPPSI-IPr (0.025 mmol, 5 mol%) *[Rh(cod)Cl]₂ (0.0125 mmol, 2.5 mol%)

• LiOtBu (1.0 mmol, 2.0 equiv)

• Anhydrous THF (5.0 mL)

Procedure:

• Glovebox Setup: Transfer an oven-dried 15 mL Schlenk tube equipped with a magnetic stir bar into a nitrogen-filled glovebox.

• Reagent Loading: Weigh and add p-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulfone (146 mg, 0.5 mmol), the desired arylboronic acid (0.75 mmol), Pd-PEPPSI-IPr (17 mg, 5 mol%), [Rh(cod)Cl]₂ (6.2 mg, 2.5 mol%), and LiOtBu (80 mg, 1.0 equiv) into the Schlenk tube.

• Solvent Addition: Add 5.0 mL of anhydrous THF. Seal the tube tightly with a Teflon screw cap and remove it from the glovebox.

• Reaction Execution: Place the sealed tube in a pre-heated oil bath at 80 °C. Stir vigorously for 16 hours. Self-Validation Step: Monitor the reaction via TLC (Hexanes/EtOAc 9:1). The disappearance of the UV-active sulfone starting material indicates reaction completion.

• Quenching: Cool the reaction mixture to room temperature. Carefully open the tube and quench the reaction by adding 5 mL of deionized water.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (3 × 10 mL). Combine the organic layers, wash with brine (15 mL), and dry over anhydrous Na₂SO₄.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography on silica gel (eluting with a gradient of Hexanes to 5% EtOAc in Hexanes) to afford the pure cross-coupled product.

Figure 2: Experimental workflow for the cross-coupling protocol.

Downstream Applications

The resulting 1-aryl-2-chloro-1,1,2-trifluoroethane products are highly valuable intermediates. The retained chlorine atom serves as a synthetic handle for further functionalization. For instance, it can be subjected to radical reduction (using AIBN/Bu₃SnH) to yield the 1,1,2-trifluoroethyl group, or it can undergo base-mediated dehydrohalogenation to generate a terminal trifluorovinyl group, which can subsequently participate in cross-trimerization reactions to form complex fluorine-containing ketones [2].

References

• Title: Cross-Coupling of Aryl Trifluoromethyl Sulfones with Arylboronates by Cooperative Palladium/Rhodium Catalysis Source: Organic Letters (2019) URL: [Link]

• Title: Nickel-Catalyzed Formation of Fluorine-Containing Ketones via the Selective Cross-Trimerization Reaction of Tetrafluoroethylene, Ethylene, and Aldehydes Source: Journal of the American Chemical Society (2015) URL: [Link]

• Title: Chemical Toxicology of Reactive Intermediates Formed by the Glutathione-Dependent Bioactivation of Halogen-Containing Compounds Source: Chemical Research in Toxicology (2007) URL: [Link]

Application Notes and Protocols for p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone as a Pharmaceutical Intermediate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed guide for the utilization of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone as a versatile intermediate in pharmaceutical synthesis. While direct examples of its use in the synthesis of commercial drugs are not prevalent in publicly accessible literature, its structure suggests significant potential as a precursor for introducing the valuable 2-chloro-1,1,2-trifluoroethyl moiety into a range of molecular scaffolds. This guide outlines the compound's properties, its predicted reactivity based on established principles of sulfone chemistry, and provides detailed protocols for its application in the synthesis of key pharmaceutical building blocks, including substituted heterocycles.

Introduction: The Strategic Advantage of Fluorinated and Chlorinated Motifs in Drug Design

The incorporation of fluorine and chlorine atoms into drug candidates is a widely employed strategy in medicinal chemistry to enhance pharmacokinetic and pharmacodynamic properties.[1][2] The 2-chloro-1,1,2-trifluoroethyl group, in particular, offers a unique combination of lipophilicity, metabolic stability, and conformational constraints that can positively influence a molecule's biological activity. p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone serves as a stable, crystalline solid, making it an attractive and manageable reagent for introducing this valuable fluorinated alkyl group. The p-chlorophenyl sulfonyl group is an excellent leaving group, facilitating nucleophilic substitution reactions.[3][4] Furthermore, the presence of the para-chloro substituent on the phenyl ring is a common feature in many approved drugs, a prevalence that may be traced back to historical ease of synthesis and beneficial effects on compound properties.[4]

Table 1: Physicochemical Properties of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone

Property	Value
CAS Number	26574-59-4
Molecular Formula	C₈H₅Cl₂F₃O₂S
Molecular Weight	309.09 g/mol
Appearance	White to off-white crystalline solid
Solubility	Soluble in aprotic polar solvents (e.g., DMF, DMSO, THF)
Stability	Stable under normal laboratory conditions

Core Reactivity: A Gateway to Fluoroalkylated Architectures

The primary utility of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone in pharmaceutical synthesis lies in its ability to act as an electrophile in nucleophilic substitution reactions. The strongly electron-withdrawing sulfonyl group activates the adjacent carbon atom, making it susceptible to attack by a wide range of nucleophiles.[3][4] The p-chlorophenylsulfinate anion that is displaced is a stable and good leaving group.

The general reaction mechanism involves the attack of a nucleophile on the carbon bearing the trifluoromethyl and chloro groups, leading to the displacement of the p-chlorophenylsulfonyl group. This provides a versatile method for the formation of new carbon-heteroatom and carbon-carbon bonds.

Caption: General nucleophilic substitution reaction.

Synthetic Protocols: Building Blocks for Tomorrow's Therapeutics

The following protocols are proposed based on the established reactivity of analogous fluoroalkyl sulfones and provide a framework for the application of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone in the synthesis of pharmaceutically relevant scaffolds. Researchers should optimize these conditions for their specific substrates.

Synthesis of Trifluoroethylated N-Heterocycles

Nitrogen-containing heterocycles are ubiquitous in pharmaceuticals.[2] The introduction of the 2-chloro-1,1,2-trifluoroethyl group can significantly impact the basicity and lipophilicity of these scaffolds, potentially leading to improved drug-like properties.

Protocol 3.1.1: N-Fluoroalkylation of Imidazoles

This protocol describes the N-alkylation of a substituted imidazole, a common core in many antifungal and anticancer agents.

Step-by-Step Methodology:

• To a stirred solution of a substituted imidazole (1.0 mmol) in anhydrous N,N-dimethylformamide (DMF, 5 mL) under an inert atmosphere (e.g., nitrogen or argon), add a suitable base such as sodium hydride (1.2 mmol, 60% dispersion in mineral oil) portion-wise at 0 °C.

• Allow the reaction mixture to stir at room temperature for 30 minutes to ensure complete deprotonation.

• Add a solution of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone (1.1 mmol) in anhydrous DMF (2 mL) dropwise to the reaction mixture.

• Heat the reaction mixture to 60-80 °C and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and quench by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired N-fluoroalkylated imidazole.

Caption: Workflow for N-fluoroalkylation of imidazoles.

Synthesis of Trifluoroethylated S-Heterocycles and Thioethers

Sulfur-containing heterocycles and thioethers are important pharmacophores found in a variety of therapeutic agents, including antibiotics and antiviral drugs.

Protocol 3.2.1: S-Fluoroalkylation of Thiols

This protocol details the S-alkylation of a thiol, which can be extended to the synthesis of more complex sulfur-containing heterocycles.

Step-by-Step Methodology:

• In a round-bottom flask, dissolve the thiol (1.0 mmol) in a suitable solvent such as tetrahydrofuran (THF) or DMF (5 mL).

• Add a base like potassium carbonate (1.5 mmol) or triethylamine (1.5 mmol) to the solution.

• Stir the mixture at room temperature for 15-30 minutes.

• Add p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone (1.1 mmol) to the reaction mixture.

• Heat the reaction to 50-70 °C and monitor its progress.

• After completion, cool the mixture to room temperature and dilute with water.

• Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the organic layer with brine, dry over magnesium sulfate, and concentrate in vacuo.

• Purify the residue by flash chromatography to yield the desired thioether.

Synthesis of Trifluoroethylated O-Heterocycles and Ethers

The introduction of a trifluoroethyl ether moiety can enhance the metabolic stability of a drug molecule.

Protocol 3.3.1: O-Fluoroalkylation of Phenols

This protocol describes the O-alkylation of a phenolic compound, a common structural motif in natural products and synthetic drugs.

Step-by-Step Methodology:

• To a solution of the phenol (1.0 mmol) in a polar aprotic solvent like DMF or acetonitrile (5 mL), add a base such as cesium carbonate (1.5 mmol) or potassium tert-butoxide (1.2 mmol).

• Stir the resulting mixture at room temperature for 20-30 minutes.

• Add p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone (1.1 mmol) to the reaction.

• Heat the reaction mixture to 80-100 °C and monitor by TLC or LC-MS.

• Once the reaction is complete, cool to room temperature and pour into water.

• Extract the aqueous layer with a suitable organic solvent.

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by chromatography to obtain the desired aryl trifluoroethyl ether.

Safety, Handling, and Storage

• Safety Precautions: Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Handle the compound in a well-ventilated fume hood. Avoid inhalation of dust and contact with skin and eyes.

• Handling: p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone is a stable solid. Standard laboratory procedures for handling crystalline organic compounds should be followed.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials such as strong oxidizing agents and strong bases.

Analytical Characterization

The identity and purity of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone and its reaction products should be confirmed by standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H, ¹³C, and ¹⁹F NMR are essential for structural elucidation. The ¹⁹F NMR spectrum will be particularly informative for confirming the presence and integrity of the trifluoroethyl group.

• Mass Spectrometry (MS): To confirm the molecular weight of the compound and its derivatives.

• Infrared (IR) Spectroscopy: To identify characteristic functional groups, particularly the sulfone group (strong absorptions around 1300-1350 cm⁻¹ and 1120-1160 cm⁻¹).

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the compound.

Conclusion

p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone is a promising and versatile intermediate for the introduction of the 2-chloro-1,1,2-trifluoroethyl group into a wide array of organic molecules. Its stability and predicted reactivity make it a valuable tool for medicinal chemists and drug development professionals seeking to synthesize novel, fluorinated drug candidates. The protocols provided herein offer a solid foundation for exploring the synthetic utility of this compound in the quest for new and improved therapeutics. Further research into its applications is warranted and encouraged.

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Reagents for the Activation of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl Sulphone in Basic Media: A Detailed Guide for Researchers

Introduction: Unlocking the Synthetic Potential of a Versatile Fluorinated Building Block

In the landscape of modern drug discovery and development, the strategic incorporation of fluorine atoms into molecular scaffolds is a widely employed strategy to modulate pharmacokinetic and pharmacodynamic properties. p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone stands as a valuable, yet underutilized, building block in this context. Its activation under basic conditions generates a highly reactive trifluorovinyl sulphone intermediate, a versatile precursor for a variety of subsequent chemical transformations. This guide provides a comprehensive overview of the reagents and protocols for the efficient activation of this sulphone, with a focus on the underlying mechanistic principles to empower researchers in their synthetic endeavors.

The presence of both chlorine and fluorine atoms on the ethyl chain, coupled with the strong electron-withdrawing nature of the p-chlorophenylsulfonyl group, imparts unique reactivity to this molecule. The primary mode of activation in a basic medium is through a dehydrochlorination reaction, which proceeds via an E1cB (Elimination, unimolecular, conjugate Base) mechanism.[1][2][3] Understanding this mechanism is paramount to selecting the appropriate reagents and optimizing reaction conditions.

Mechanistic Insights: The E1cB Pathway to Trifluorovinyl Sulphone

The activation of p-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone with a base proceeds in a two-step sequence, characteristic of the E1cB mechanism[1][2][3]:

• Deprotonation: The first and often reversible step involves the abstraction of the acidic proton from the α-carbon (the carbon bearing the chlorine and fluorine atoms) by a suitable base. The acidity of this proton is significantly enhanced by the inductive effects of the adjacent trifluoromethyl and sulfonyl groups. This results in the formation of a resonance-stabilized carbanion.[1][2]

• Chloride Elimination: The second, typically rate-determining step, involves the expulsion of the chloride leaving group from the carbanion intermediate to form the desired 1-(p-chlorophenylsulfonyl)-1,2,2-trifluoroethene. The use of a relatively poor leaving group like chloride favors the E1cB pathway over a concerted E2 mechanism.[1][2]

Caption: The E1cB mechanism for the activation of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone.

Reagent Selection: Choosing the Optimal Base for Activation

The choice of base is critical for the successful and efficient activation of the sulphone. The ideal base should be strong enough to deprotonate the α-carbon but should be non-nucleophilic to avoid unwanted side reactions, such as substitution of the chlorine or fluorine atoms.

Reagent	Class	Key Characteristics	Recommended For
Potassium tert-butoxide (KOtBu)	Sterically hindered alkoxide	Strong, non-nucleophilic base.[1][4] Its bulkiness favors elimination over substitution.	General purpose, high-yielding dehydrohalogenations.[1]
Sodium Hydride (NaH)	Metal hydride	Very strong, non-nucleophilic base.[5][6][7] The reaction is irreversible as H₂ gas is evolved.[8]	Reactions requiring a very strong base and irreversible deprotonation.
Triethylamine (TEA)	Tertiary amine	Moderately strong, non-nucleophilic organic base.	Milder reaction conditions; useful when stronger bases may cause decomposition of sensitive functional groups.

Experimental Protocols

The following protocols are provided as a starting point for the activation of p-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone. Researchers should note that optimization of reaction parameters such as temperature, reaction time, and solvent may be necessary for specific applications.

Protocol 1: Activation using Potassium tert-Butoxide

This protocol is a robust and generally applicable method for the dehydrochlorination of the title sulphone.

Materials:

• p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone

• Potassium tert-butoxide (KOtBu)

• Anhydrous Tetrahydrofuran (THF) or tert-Butanol

• Inert atmosphere (Nitrogen or Argon)

• Standard glassware for anhydrous reactions

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a thermometer, add p-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone (1.0 eq).

• Dissolve the sulphone in anhydrous THF or tert-butanol (approximately 0.1-0.5 M concentration).

• Cool the solution to 0 °C in an ice bath.

• Under a positive pressure of nitrogen, add potassium tert-butoxide (1.1-1.5 eq) portion-wise over 10-15 minutes, ensuring the temperature does not rise significantly.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 1-(p-chlorophenylsulfonyl)-1,2,2-trifluoroethene.

• The crude product can be purified by column chromatography on silica gel.

Caption: General experimental workflow for the activation of the sulphone.

Protocol 2: Activation using Sodium Hydride

This protocol is suitable for instances where a stronger base is required for complete and irreversible deprotonation.

Materials:

• p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF) or Dimethylformamide (DMF)

• Inert atmosphere (Nitrogen or Argon)

• Standard glassware for anhydrous reactions

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, and a dropping funnel, add sodium hydride (1.2-1.5 eq) as a 60% dispersion in mineral oil.

• Wash the sodium hydride with anhydrous hexanes under a nitrogen atmosphere to remove the mineral oil, and then carefully decant the hexanes.

• Add anhydrous THF or DMF to the flask to create a slurry of sodium hydride.

• Cool the slurry to 0 °C in an ice bath.

• Dissolve p-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone (1.0 eq) in anhydrous THF or DMF in the dropping funnel.

• Add the solution of the sulphone dropwise to the sodium hydride slurry over 20-30 minutes. Hydrogen gas evolution will be observed.

• After the addition is complete, allow the reaction mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 1-3 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, carefully quench the reaction by the slow, dropwise addition of isopropanol to consume any unreacted sodium hydride, followed by the addition of water.

• Perform an aqueous workup and extraction as described in Protocol 1.

• Purify the product by column chromatography.

Conclusion

The activation of p-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone in basic media is a reliable method for the generation of the corresponding trifluorovinyl sulphone, a valuable synthetic intermediate. The reaction proceeds via an E1cB mechanism, and the choice of a strong, non-nucleophilic base is crucial for its success. Potassium tert-butoxide and sodium hydride are highly effective reagents for this transformation. The protocols provided herein offer a solid foundation for researchers to utilize this versatile building block in their synthetic campaigns, contributing to the advancement of medicinal chemistry and drug development.

References

• BenchChem. Application Notes and Protocols for Dehydrohalogenation Reactions Using Potassium tert-butoxide. Accessed March 26, 2026.
• Study Prep in Pearson+. Explain the reason why stronger bases such as sodium hydride (NaH)... Accessed March 26, 2026.
• Chegg.com. Solved Sodium hydride (NaH) is used as a non-nucleophilic. Published October 05, 2020.
• ResearchGate. Cyclodehydrohalogenation with Potassium Tertiary Butoxide in Dimethyl Sulfoxide. Accessed March 26, 2026.
• Reddit. Is sodium hydride a good base for E2 reactions, why or why not? Published March 31, 2022.
• Google Patents. Process for the preparation of aryl alkyl sulfones and aryl vinyl sulfones. Accessed March 26, 2026.
• PubMed. Potassium tert-Butoxide: Solubility, Solution Structure, and Reactivity. Published March 18, 2026.
• Organic Chemistry Portal. Aryl sulfone synthesis by C-S coupling reactions. Accessed March 26, 2026.
• ACS Publications. Complications from Dual Roles of Sodium Hydride as a Base and as a Reducing Agent. Published March 13, 2009.
• Master Organic Chemistry. Reagent Friday: Potassium tert-butoxide [KOC(CH3)3]. Published October 29, 2011.
• Wikipedia.
• Chemistry Stack Exchange. Why does a hydride like NaH act as a base, but a hydride like NaBH4 act as a nucleophile? Published May 07, 2015.
• Dalal Institute. The E2, E1 and E1CB Mechanisms. Accessed March 26, 2026.
• Master Organic Chemistry. E1cB - Elimination (Unimolecular)
• Google Patents. A process for the synthesis of aryl sulfones. Accessed March 26, 2026.
• Organic Chemistry Portal. An Economical and Convenient Synthesis of Vinyl Sulfones. Accessed March 26, 2026.
• OUCI. Synthesis and Reactions of 2-Chlorovinyl Sulfones. Accessed March 26, 2026.
• ResearchGate.
• Bar-Ilan University. E1cB and E2cB mechanisms in the elimination of trifluoroethoxide ion from α,α-dinitro-β,β-diphenyl-β-(trifluoroethoxy)ethanide anion and the non-reactivity of the β-cyano-α,α-dinitro-β, β-diphenylethanide anion. Accessed March 26, 2026.
• Chemistry LibreTexts. 11.10: The E1 and E1cB Reactions. Published March 17, 2024.
• King Saud University. solvent effects on the dehydrochl orination of 1.1.1- trichloro- 2.2- diary lethanes and on the hydrolysis of trichlorome thylbe. Accessed March 26, 2026.
• Google Patents. Method for determining content of potassium tert-butoxide. Accessed March 26, 2026.
• RSC Publishing.
• Google Patents. Method for preparing 2-(2'-chloroethylsulfonyl)ethylamine HCl salt. Accessed March 26, 2026.
• MDPI. Understanding Hydrodechlorination of Chloromethanes. Past and Future of the Technology. Published December 14, 2020.

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• 1. benchchem.com [benchchem.com]
• 2. E1cB-elimination reaction - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Explain the reason why stronger bases such as sodium hydride (NaH... | Study Prep in Pearson+ [pearson.com]
• 6. chegg.com [chegg.com]
• 7. reddit.com [reddit.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]

Technical Notes & Optimization

Preventing defluorination of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone under strong basic conditions

Welcome to the technical support center for handling p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone. This guide is designed for researchers, scientists, and professionals in drug development who may encounter challenges with the stability of this compound, particularly its tendency to undergo defluorination under strong basic conditions. As your Senior Application Scientist, I've structured this guide to provide not just solutions, but a deeper understanding of the underlying chemistry to empower your experimental design.

The Challenge: Unwanted Defluorination

p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone is a valuable building block, but its utility can be compromised by an undesired side reaction: the elimination of hydrogen fluoride (HF) under basic conditions to form a vinyl sulphone. This process, known as defluorination, can significantly reduce the yield of your desired product and introduce impurities that are often difficult to separate.

Understanding the mechanism is the first step to prevention. The defluorination of this compound typically proceeds via an E1cB (Elimination, Unimolecular, conjugate Base) mechanism. The strong base abstracts a proton from the carbon adjacent to the sulfone group, forming a carbanion. This carbanion is stabilized by the strong electron-withdrawing effect of the sulfonyl group. Subsequently, a fluoride ion is eliminated, leading to the formation of a double bond.

Below is a troubleshooting guide and frequently asked questions to help you navigate this common experimental hurdle.

Troubleshooting Guide: A Mechanistic Approach

This section is designed to help you diagnose and solve defluorination issues in your reactions.

Question 1: I'm observing significant defluorination of my starting material upon addition of a strong base. How can I mitigate this?

Answer: This is a classic issue stemming from the high basicity of the reaction medium, which promotes the E1cB elimination pathway. The key is to control the reactivity of the base. Here are several strategies, ranging from simple adjustments to more comprehensive changes in your reaction setup.

Strategy 1: Choice of Base

The strength and nature of the base are critical. Strong, non-nucleophilic bases are often used, but their high pKa can aggressively promote the elimination reaction.

• Recommendation: Switch to a weaker base. The ideal base will be strong enough to deprotonate your desired reaction partner but not so strong that it favors the elimination pathway of the sulphone.

• Expert Insight: Carbonate bases, such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃), are excellent starting points. Their moderate basicity can be sufficient for many reactions without causing significant defluorination.

Strategy 2: Solvent Effects

The solvent plays a crucial role in stabilizing the intermediates of the reaction.

• Recommendation: Employ aprotic polar solvents. Solvents like acetonitrile (MeCN), N,N-dimethylformamide (DMF), or dimethyl sulfoxide (DMSO) can be effective.

• Causality: Aprotic solvents are less likely to solvate the base as strongly as protic solvents, which can temper its reactivity. Furthermore, they can influence the stability of the carbanion intermediate.

Strategy 3: Temperature Control

Elimination reactions are often entropically favored and thus become more prevalent at higher temperatures.

• Recommendation: Run your reaction at a lower temperature. Start at 0 °C or even -78 °C (dry ice/acetone bath) and slowly warm the reaction to a temperature where you observe product formation without significant defluorination.

• Self-Validation: Monitor the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) at various temperatures to find the optimal balance between reaction rate and side-product formation.

Strategy 4: Phase-Transfer Catalysis (PTC)

For reactions involving a solid-liquid or liquid-liquid biphasic system, a phase-transfer catalyst can be highly effective.

• Recommendation: Introduce a phase-transfer catalyst such as tetrabutylammonium bromide (TBAB) or a crown ether (e.g., 18-crown-6).

• Mechanism: The PTC facilitates the transfer of the base from the solid or aqueous phase to the organic phase where the sulphone is dissolved. This allows for a controlled, low concentration of the base in the organic phase, minimizing the bulk basicity of the solution and thereby disfavoring the elimination reaction.

Question 2: I've tried using a weaker base, but my desired reaction is now too slow. What are my options?

Answer: This is a common trade-off. If a weaker base compromises your reaction rate, you can implement strategies that enhance the reactivity of your system without resorting to a stronger base.

Option 1: Fine-Tuning the Base/Solvent System

• Recommendation: Instead of a single weaker base, consider a combination. For instance, potassium carbonate in the presence of a catalytic amount of a stronger, but sterically hindered, base might provide the necessary reactivity without rampant elimination.

• Expert Tip: The use of lithium salts (e.g., LiCl) can sometimes accelerate reactions by coordinating to the reactants, without increasing the basicity.

Option 2: Modifying the Substrate

• Recommendation: If your synthetic route allows, consider if a related sulphone with a different substitution pattern on the aromatic ring could be less prone to elimination. However, this is a more involved solution and depends heavily on the overall synthetic goal.

Workflow for Optimizing Reaction Conditions

Caption: Troubleshooting workflow for mitigating defluorination.

Frequently Asked Questions (FAQs)

Q1: What is the underlying chemical principle for the defluorination of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone?

A1: The defluorination proceeds through an E1cB (Elimination, Unimolecular, conjugate Base) mechanism. The key steps are:

• Deprotonation: A strong base removes a proton from the carbon atom adjacent to the sulfone group.

• Carbanion Formation: This deprotonation forms a carbanion, which is stabilized by the strong electron-withdrawing nature of the sulfone group.

• Fluoride Elimination: The carbanion then eliminates a fluoride ion, resulting in the formation of a double bond and the defluorinated product.

Caption: The E1cB mechanism of defluorination.

Q2: Are there any recommended starting conditions for a reaction to minimize defluorination?

A2: Yes, a good starting point for your optimization would be:

• Base: Potassium Carbonate (K₂CO₃)

• Solvent: Acetonitrile (MeCN)

• Temperature: 0 °C to room temperature

• Monitoring: TLC or LC-MS analysis every 30-60 minutes.

Q3: Can the choice of the cation in the base (e.g., K⁺ vs. Na⁺ vs. Cs⁺) make a difference?

A3: Absolutely. The nature of the cation can influence the solubility and reactivity of the base. Cesium carbonate (Cs₂CO₃) is often more effective than potassium carbonate due to the "cesium effect," where the large, soft Cs⁺ cation can better coordinate with other species in the reaction, leading to enhanced reactivity. This can sometimes allow for reactions to proceed under milder conditions, which in turn can help to suppress side reactions like defluorination.

Q4: How can I confirm that the side product I am seeing is indeed the defluorinated product?

A4: The most definitive way to identify the side product is through a combination of analytical techniques:

• Mass Spectrometry (MS): The defluorinated product will have a molecular weight that is 20.006 g/mol (the mass of HF) less than the starting material.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR will show the appearance of vinylic protons (typically in the 6-8 ppm region).

  • ¹⁹F NMR will show the disappearance of the fluorine signals from the starting material.

  • ¹³C NMR will show the presence of sp² hybridized carbons of the double bond.

Data Summary: Base and Solvent Effects on Defluorination

Base	Solvent	Temperature (°C)	Relative Rate of Defluorination
Sodium Hydroxide	Methanol	25	High
Potassium t-Butoxide	THF	25	High
Potassium Carbonate	MeCN	25	Low
Cesium Carbonate	DMF	25	Very Low
Sodium Hydride	THF	0	Moderate

Note: This table provides a qualitative comparison. Actual results may vary depending on the specific reaction conditions and substrates.

Experimental Protocols

Protocol 1: General Procedure for a Reaction Using a Weak Base

• To a solution of your substrate in acetonitrile (MeCN, 0.1 M), add p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone (1.0 eq).

• Add potassium carbonate (K₂CO₃, 1.5 eq).

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction with water and extract the product with an appropriate organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Procedure for a Reaction Using Phase-Transfer Catalysis

• To a mixture of your substrate and p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone (1.0 eq) in toluene (0.1 M), add an aqueous solution of potassium carbonate (K₂CO₃, 30% w/w).

• Add tetrabutylammonium bromide (TBAB, 0.1 eq).

• Stir the biphasic mixture vigorously at the desired temperature.

• Monitor the reaction progress by taking aliquots from the organic layer for TLC or LC-MS analysis.

• Upon completion, separate the layers. Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

References

• Title: A study of the E1cB mechanism Source: Journal of the Chemical Society, Perkin Transactions 2 URL: [Link]

• Title: The E1cB Reaction Source: Chemical Reviews URL: [Link]

• Title: Phase-Transfer Catalysis: Fundamentals, Applications, and Industrial Perspectives Source: Springer URL: [Link]

• Title: The Cesium Effect: A Powerful Tool in Organic Synthesis Source: Angewandte Chemie International Edition URL: [Link]

Solvent optimization for p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone solubility in polar aprotic solvents

Welcome to the Application Scientist Support Hub. This guide is specifically engineered for researchers and drug development professionals working with p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone (CAS: 26574-59-4) .

Halogenated sulfones present unique solubility challenges. They are highly polarizable yet possess significant lipophilic character due to their bulk halogenated aliphatic chains. While polar aprotic solvents are the gold standard for dissolving these intermediates, improper solvent selection can lead to poor scale-up recovery, thermal degradation, or regulatory bottlenecks.

Diagnostic Workflow: Solvent Selection Logic

The following workflow dictates the logical progression for selecting and validating a polar aprotic solvent system for halogenated sulfones.

Workflow for optimizing halogenated sulfone solubility in polar aprotic solvents.

Quantitative Solvent Profiling

To optimize solubility, we must match the solvent's Hildebrand solubility parameter ( δ ) and dipole moment ( μ ) to the polarizable nature of the sulfone moiety, while considering modern regulatory constraints .

Solvent	Dipole Moment ( μ , Debye)	Boiling Point (°C)	Hildebrand Parameter ( δ , MPa 1/2 )	Solubilizing Power for Halogenated Sulfones	Regulatory Status
Sulfolane	4.80	285	27.2	Excellent (Like-dissolves-like affinity)	Favorable
DMSO	3.96	189	26.7	Excellent	Favorable
Acetonitrile	3.92	82	24.4	Moderate	Favorable
DMF	3.82	153	24.8	Good	Restricted (SVHC)
NMP	4.09	202	23.0	Good	Restricted (SVHC)

Data synthesis based on solvent physicochemical properties and REACH regulatory frameworks .

Protocol Databank: Self-Validating Solubility Screening

Do not rely on visual estimation alone. Halogenated sulfones often form micro-suspensions that mimic true solutions to the naked eye. This protocol ensures absolute thermodynamic dissolution.

Phase 1: Gravimetric & Kinetic Dissolution

• Preparation: Weigh exactly 10.0 mg of p-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone into a 2 mL amber glass vial.

  • Causality: Amber glass is mandatory to prevent potential photo-induced radical degradation of the halogenated aliphatic chain during extended equilibration.

• Solvent Addition: Add 100 µL of anhydrous Sulfolane or DMSO using a positive displacement pipette.

  • Causality: Positive displacement pipettes prevent volume errors caused by the high viscosity and vapor pressure variations of polar aprotic solvents.

• Agitation: Vortex vigorously for 2 minutes, followed by sonication at 25°C for 5 minutes.

  • Causality: Mechanical shear is required to break the initial crystal lattice energy. Without sonication, local supersaturation at the crystal surface artificially halts dissolution.

Phase 2: Self-Validation Checkpoints 4. Optical Validation (The Tyndall Test): In a darkened room, pass a 650 nm laser pointer horizontally through the vial.

• Self-Validation: If the laser beam is visible as a solid line through the liquid (Tyndall effect), micro-particulates remain. The system is a suspension. You must add another 50 µL of solvent and repeat Step 3.

• Analytical Validation (HPLC-UV): Once optically clear, filter the solution through a 0.22 µm PTFE syringe filter. Dilute 1:100 in your HPLC mobile phase and inject.

  • Self-Validation: Calculate the Area Under the Curve (AUC). If the AUC matches a pre-established 100 µg/mL calibration standard, you have verified that 100% of the compound dissolved and did not crash out or bind to the filter membrane.

Expert Q&A: Troubleshooting Specific Issues

Q1: Why does p-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone precipitate when scaling up in DMF, even though it passed small-scale solubility tests? Causality: DMF is highly hygroscopic. During scale-up, extended atmospheric exposure leads to rapid moisture absorption. Water acts as a potent anti-solvent for highly lipophilic halogenated compounds. Because the trifluoroethyl group is highly hydrophobic, even a 2-3% water content in DMF will drastically reduce the solubility threshold, causing the sulfone to crash out. Solution: Transition to anhydrous solvents stored over 3Å molecular sieves and conduct all scale-up transfers under a dry nitrogen or argon manifold. Validate solvent dryness pre-use via Karl Fischer titration (target <100 ppm H₂O).

Q2: Can I use heat to accelerate the dissolution of this compound in DMSO? Causality: While heating increases the kinetic dissolution rate, it is highly risky for this specific molecule. Halogenated sulfones possessing a 2-chloro-1,1,2-trifluoroethyl group are susceptible to thermally induced dehydrohalogenation (elimination of HCl or HF) at elevated temperatures. Furthermore, DMSO can act as a mild oxidant or nucleophile under thermal stress, leading to complex degradation profiles . Solution: Strictly limit heating to ≤ 40°C. If higher solubility is required at room temperature, do not use heat; instead, transition to a solvent with a higher Hildebrand solubility parameter, such as Sulfolane.

Q3: We are trying to eliminate DMF and NMP from our workflows due to REACH regulations. What is the best sustainable alternative for this specific sulfone? Causality: Regulatory bodies have classified DMF and NMP as Substances of Very High Concern (SVHC) due to reprotoxicity, strictly limiting their industrial use . Solution: Sulfolane is the premier alternative. It boasts a massive dipole moment (4.8 D) and strong solvation capabilities for polarizable intermediates. Because Sulfolane itself contains a sulfone moiety, it exhibits exceptional "like-dissolves-like" affinity for p-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone, often achieving higher saturation limits than DMF without the regulatory baggage .

References

• Clarke, C. J., Tu, W.-C., Levers, O., Bröhl, A., & Hallett, J. P. (2018). Green and Sustainable Solvents in Chemical Processes. Chemical Reviews, 118(2), 747–800. Retrieved from[Link]

• Tilstam, U. (2012). Sulfolane: A Versatile Dipolar Aprotic Solvent. Organic Process Research & Development. Retrieved from[Link]

• MDPI Molecules. (2025). Sulfide Oxidation to Sulfone Using Sodium Chlorite and Hydrochloric Acid in Organic Solvents. Molecules, 30(1), 1912. Retrieved from[Link]

Troubleshooting degradation of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone during long-term storage

Technical Support Center: p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone

Guide Objective: This technical guide serves as a dedicated resource for researchers, scientists, and drug development professionals encountering stability issues with p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone during long-term storage. Authored from the perspective of a Senior Application Scientist, this document provides in-depth troubleshooting, validated analytical protocols, and preventative best practices to ensure the integrity of your experiments.

Section 1: Frequently Asked Questions - Identifying and Understanding Degradation

This section addresses the initial signs and underlying causes of compound degradation.

Q1: What are the common physical or visual signs of degradation for p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone?

A1: While a pristine sample should be a stable, crystalline solid, degradation can manifest through several observable changes. You should suspect instability if you notice:

• Color Change: A shift from a white or off-white solid to a yellow or brownish hue is a primary indicator of chemical change.

• Change in Physical State: The material may appear clumpy, waxy, or even partially liquefy into an oil. This often suggests the formation of lower-melting point impurities.

• Odor: The development of a sharp, acidic odor may indicate the release of volatile acidic byproducts such as hydrogen chloride (HCl) or hydrogen fluoride (HF) through elimination or decomposition pathways.

Q2: My analytical data (HPLC, NMR) for a stored sample shows new, unexpected peaks. What are the likely degradation products?

A2: The appearance of new signals in your analytical data is the most definitive evidence of degradation. Based on the structure of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone, the primary degradation products arise from three main pathways: elimination, hydrolysis, and fragmentation.

• Elimination Product: The most common degradation pathway is likely the elimination of hydrogen chloride (HCl) from the 2-chloro-1,1,2-trifluoroethyl group. This reaction is often catalyzed by trace amounts of base or heat and results in the formation of p-Chlorophenyl 1,2,2-trifluorovinyl sulfone . This vinyl sulfone is a reactive Michael acceptor and can participate in further reactions.[1][2][3]

• Hydrolysis Products: In the presence of moisture, two hydrolysis pathways are possible:

  • Desulfonation: Cleavage of the aryl-S bond can occur, particularly under acidic conditions and elevated temperatures, yielding p-chlorobenzenesulfonic acid and volatile fluoro-chloro compounds.[4] This will appear as a highly polar, early-eluting peak in a reverse-phase HPLC analysis.

  • Side-Chain Hydrolysis: Although less common, hydrolysis of the C-Cl bond on the ethyl side-chain could occur, leading to a hydroxylated impurity.

• Fragmentation Products (Thermal/Photochemical): Exposure to high temperatures or UV light can cause cleavage of the C-S, C-C, or C-halogen bonds.[5][6][7] This can lead to a complex mixture of smaller halogenated aromatic and aliphatic compounds.

Q3: What are the primary chemical mechanisms driving the degradation of this compound during storage?

A3: The degradation of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone is primarily driven by its susceptibility to specific environmental factors that initiate distinct chemical reactions. Understanding these mechanisms is key to prevention.

Caption: Primary degradation pathways for the target sulphone.

Section 2: Troubleshooting and Root Cause Analysis

This section provides a systematic approach to diagnosing and resolving degradation issues.

Q4: How can I definitively confirm that my sample has degraded and by how much?

A4: Definitive confirmation requires a quantitative comparison against a trusted reference. The most reliable method is High-Performance Liquid Chromatography (HPLC).

The process involves:

• Acquire a Reference: Use a certificate of analysis from the supplier or, ideally, a freshly purchased, unopened lot of the same material as a reference standard.

• Develop a Validated HPLC Method: Utilize a stability-indicating HPLC method (see Section 3) that can separate the parent compound from its potential degradation products.

• Compare Chromatograms: Inject both your stored sample and the reference standard. Degradation is confirmed if you observe:

  • A significant decrease (>2-5%) in the peak area percentage of the main compound in your sample compared to the reference.

  • The appearance of new peaks in your sample's chromatogram that are absent in the reference.

• Quantify Purity: Calculate the purity of your sample using the area normalization method. This provides a quantitative measure of the extent of degradation.

Q5: I have confirmed degradation. How do I identify the root cause?

A5: The root cause is almost always a deviation from optimal storage conditions. Use the following workflow to systematically investigate the potential environmental factors that led to the degradation.

Sources

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• 3. The estimation of 2:2-bis-(p-chlorophenyl)-1:1:1-trichloroethane (p,p′-DDT) by methods depending on its dehydrohalogenation - Analyst (RSC Publishing) [pubs.rsc.org]
• 4. Sulfonic acid - Wikipedia [en.wikipedia.org]
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Reference Data & Comparative Studies

A Comparative Guide to High-Performance Liquid Chromatography (HPLC) Method Development and Validation for the Purity of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone

This in-depth technical guide provides a comprehensive framework for the development and validation of a stability-indicating High-Performance Liquid Chromatography (HPLC) method for determining the purity of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone. This guide is intended for researchers, scientists, and drug development professionals, offering both theoretical insights and practical, step-by-step protocols. We will explore the rationale behind experimental choices, present comparative data, and adhere to the principles of scientific integrity as outlined by the International Council for Harmonisation (ICH).

Introduction: The Critical Need for Purity Assessment

p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone is a halogenated sulphone derivative with potential applications in the pharmaceutical and agrochemical industries. The presence of impurities, even in minute quantities, can significantly impact the efficacy, safety, and stability of the final product. Therefore, a robust and reliable analytical method is paramount for ensuring its quality and for regulatory compliance. High-Performance Liquid Chromatography (HPLC) is a powerful and widely used technique for separating, identifying, and quantifying components in a mixture, making it an ideal choice for purity analysis.[1][2]

This guide will detail the development of a novel Reverse-Phase HPLC (RP-HPLC) method, its validation according to ICH Q2(R1) guidelines, and a comparison with potential alternative analytical approaches.[3][4]

Proposed HPLC Method Development: A Rational Approach

The development of a successful HPLC method is a systematic process that involves optimizing various chromatographic parameters to achieve the desired separation.

Physicochemical Properties and Analyte Chemistry

A thorough understanding of the analyte's physicochemical properties is the foundation of method development. For p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone, the presence of a chlorophenyl group and a trifluoroethyl sulphone moiety suggests a non-polar character, making it a suitable candidate for RP-HPLC. The aromatic ring provides a chromophore, allowing for UV detection.

Chromatographic Conditions

The following chromatographic conditions are proposed based on the analyte's structure and general principles of RP-HPLC for halogenated organic compounds.[5][6]

Parameter	Proposed Condition	Rationale
Column	C18 (Octadecylsilane), 250 mm x 4.6 mm, 5 µm	The C18 stationary phase provides excellent hydrophobic retention for non-polar compounds. The specified dimensions and particle size offer a good balance between resolution and analysis time.
Mobile Phase	Acetonitrile and Water (Gradient Elution)	A gradient of acetonitrile (a common organic modifier) and water will be employed to ensure the elution of the main compound and any potential impurities with varying polarities within a reasonable timeframe.
Flow Rate	1.0 mL/min	A standard flow rate that provides good separation efficiency without generating excessive backpressure.
Detection	UV at 230 nm	The chlorophenyl group is expected to have a significant UV absorbance around this wavelength, providing good sensitivity. A photodiode array (PDA) detector can be used to confirm peak purity.
Column Temperature	30 °C	Maintaining a constant and slightly elevated column temperature ensures reproducible retention times and improved peak shape.
Injection Volume	10 µL	A small injection volume minimizes the risk of column overload and peak distortion.

Sample and Standard Preparation

• Standard Solution: A stock solution of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone reference standard will be prepared in acetonitrile at a concentration of 1 mg/mL. Working standards of various concentrations will be prepared by diluting the stock solution with the mobile phase.

• Sample Solution: The sample will be accurately weighed and dissolved in acetonitrile to a final concentration of approximately 1 mg/mL.

Method Validation: Ensuring Reliability and Robustness

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose. The validation will be performed according to the ICH Q2(R1) guideline.[3][4][7]

Specificity and Forced Degradation Studies

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.[8][9] To demonstrate specificity, forced degradation studies will be conducted.[1][10] The sample will be subjected to the following stress conditions:

• Acidic Hydrolysis: 0.1 N HCl at 60 °C for 24 hours

• Basic Hydrolysis: 0.1 N NaOH at 60 °C for 24 hours

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours

• Thermal Degradation: 105 °C for 24 hours

• Photolytic Degradation: Exposure to UV light (254 nm) for 24 hours

The stressed samples will be analyzed, and the chromatograms will be compared to that of an unstressed sample. The method is considered specific if the principal peak is well-resolved from any degradation product peaks.

Experimental Workflow: HPLC Method Development and Validation

Caption: Workflow for HPLC method development and validation.

Linearity and Range

The linearity of an analytical procedure is its ability to obtain test results that are directly proportional to the concentration of the analyte. Linearity will be evaluated by analyzing a series of at least five concentrations of the reference standard over the range of 50% to 150% of the target concentration. The calibration curve will be plotted, and the correlation coefficient (r²) will be calculated. A value of r² > 0.999 is generally considered acceptable.

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value. It will be determined by applying the method to a sample to which known amounts of the analyte have been added (spiking). The accuracy will be assessed at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration) in triplicate. The percentage recovery of the added analyte will be calculated.

Precision

Precision is the degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.

• Repeatability (Intra-day precision): Will be assessed by analyzing six replicate samples of the same concentration on the same day and under the same experimental conditions.

• Intermediate Precision (Inter-day precision): Will be evaluated by repeating the analysis on a different day with a different analyst and/or different equipment.

The precision will be expressed as the relative standard deviation (%RSD).

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

• LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

LOD and LOQ will be determined based on the standard deviation of the response and the slope of the calibration curve.

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters. The robustness will be evaluated by introducing small changes to the following parameters:

• Flow rate (± 0.1 mL/min)

• Column temperature (± 2 °C)

• Mobile phase composition (± 2% organic)

The effect of these changes on the system suitability parameters (e.g., retention time, peak area, tailing factor) will be monitored.

Comparison with Alternative Analytical Techniques

While RP-HPLC is a powerful technique for this analysis, it is important to consider other potential methods for a comprehensive comparison.

Technique	Principle	Advantages for this Analyte	Disadvantages for this Analyte
Gas Chromatography (GC)	Separation based on volatility and interaction with a stationary phase.	Suitable for volatile and thermally stable compounds. May offer higher resolution for certain impurities.	The sulphone moiety may not be sufficiently volatile or could degrade at high temperatures, likely requiring derivatization.
Supercritical Fluid Chromatography (SFC)	Uses a supercritical fluid (e.g., CO₂) as the mobile phase.	Can be faster than HPLC and uses less organic solvent. Good for separating non-polar compounds.	Instrumentation is less common than HPLC. Method development can be more complex.
Capillary Electrophoresis (CE)	Separation based on the differential migration of ions in an electric field.	High separation efficiency and low sample/reagent consumption.	May have lower sensitivity for neutral compounds without a chromophore. The analyte is neutral and would require micellar electrokinetic chromatography (MEKC) mode.

Logical Relationship: Method Selection

Caption: Rationale for selecting HPLC for the analyte.

Conclusion

This guide has outlined a comprehensive and scientifically sound approach to the development and validation of an RP-HPLC method for determining the purity of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone. The proposed method, based on a C18 column with a gradient of acetonitrile and water, is expected to be specific, linear, accurate, precise, and robust. The detailed validation protocol, in accordance with ICH Q2(R1) guidelines, will ensure the reliability of the method for routine quality control and regulatory submissions. While alternative techniques exist, HPLC remains the most suitable and practical choice for this particular analyte due to its versatility, robustness, and the analyte's physicochemical properties. The principles and protocols detailed herein provide a solid foundation for any laboratory tasked with the quality assessment of this and structurally similar compounds.

References

• Ngwa, G. (n.d.). Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. Open Access Journals. Retrieved from [Link]

• Shrestha, P. (2010, June 15). Forced Degradation in HPLC Methods. Scribd. Retrieved from [Link]

• Mamatha, T. (2025, April 15). A Review on HPLC Method Development and Validation in Forced Degradation Studies. ijarsct. Retrieved from [Link]

• Rahman, M. M., et al. (2021). A Study of Method Development, Validation, and Forced Degradation for Simultaneous Quantification of Paracetamol and Ibuprofen in Pharmaceutical Dosage Form by RP-HPLC Method. Scientia Pharmaceutica, 89(1), 47. [Link]

• Lamb, E. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Onyx Scientific. Retrieved from [Link]

• (n.d.). ICH Q2(R1) Analytical Method Validation. Scribd. Retrieved from [Link]

• Patel, D. J., et al. (2023). Development and Validation of RP-HPLC Method for Quantitative Determination of 4-Amino Benzene Sulphonamide in Sulphonamide Hydrochloride. Trends in Sciences, 20(6), 5209. [Link]

• (2010, February 1). Advances in the Analysis of Persistent Halogenated Organic Compounds. Chromatography Today. Retrieved from [Link]

• Rice, L. G., & Kissinger, P. T. (1982). Determination of Halogenated Anilines and Related Compounds by HPLC with Electrochemical and UV Detection. Journal of Chromatographic Science, 20(4), 154–159. [Link]

• Sili, M., et al. (2019). Determination of Sulfonamides in Feeds by High-Performance Liquid Chromatography after Fluorescamine Precolumn Derivatization. Molecules, 24(3), 481. [Link]

• Stoev, G., & Michailova, A. (2014). Development and validation of an HPLC method for the simultaneous determination of ten sulfonamide residues in whole egg according to 2002/657/EC. Macedonian Veterinary Review, 37(1), 39–48.

• Singh, A., et al. (2023). A Review of HPLC Method Development and Validation as per ICH Guidelines. Asian Journal of Pharmaceutical Analysis, 13(2), 114–121. [Link]

• Health Canada. (2015). ICH Q2(R1) Guideline: Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• Borman, P., & Nethercote, P. (2017). Q2(R1) Validation of Analytical Procedures: An Implementation Guide. In Lifecycle Management of Analytical Procedures. [Link]

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A Comparative Guide to the Mass Spectrometry Fragmentation of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone

Authored by: Senior Application Scientist

Abstract

This guide provides a detailed analysis of the predicted electron ionization mass spectrometry (EI-MS) fragmentation patterns of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone. Due to the absence of published spectra for this specific molecule, this document synthesizes established fragmentation principles for structurally related compounds, including aryl sulphones and halogenated hydrocarbons, to propose a theoretical fragmentation pathway. We will compare this predicted pattern with alternative analytical methodologies and provide a comprehensive experimental protocol for researchers seeking to characterize this and similar novel compounds. This guide is intended for researchers, scientists, and drug development professionals engaged in the analysis of complex halogenated organic compounds.

Introduction: The Analytical Challenge of Novel Halogenated Sulphones

p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone is a complex molecule featuring multiple halogen atoms and a sulphone functional group. Such compounds are of increasing interest in various fields, including materials science and pharmaceuticals, owing to their unique chemical properties. The robust analytical characterization of these molecules is paramount for quality control, metabolism studies, and environmental monitoring.

Mass spectrometry, particularly when coupled with gas chromatography (GC-MS), is a cornerstone technique for the identification and quantification of halogenated organic compounds.[1] Electron ionization (EI) is a widely used ionization method that provides detailed structural information through characteristic fragmentation patterns.[2] The presence of chlorine and fluorine atoms, along with the sulphone bridge, is expected to yield a rich and informative mass spectrum.

This guide will first propose a theoretical fragmentation pathway for the title compound based on established chemical principles. We will then discuss how this predicted spectrum can be used for identification and differentiation from related structures. Finally, we will present a detailed experimental protocol and consider alternative analytical approaches.

Proposed Fragmentation Pathway of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone

The fragmentation of aryl sulphones in EI-MS often involves a rearrangement where an aryl or alkyl group migrates from the sulfur to an oxygen atom, forming a sulfinate ester-like intermediate.[3][4] This rearrangement is a key step that dictates many of the subsequent fragmentation events. For p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone, we can predict the following primary fragmentation steps:

Step 1: Molecular Ion Formation

Upon electron impact, a molecular ion (M⁺˙) will be formed. The presence of two chlorine atoms will result in a characteristic isotopic pattern for the molecular ion peak and its fragments, which is a crucial diagnostic tool.[5][6]

Step 2: Initial Fragmentation and Rearrangement

The molecular ion is expected to undergo several initial fragmentation reactions:

• Cleavage of the C-S Bond: The bond between the trifluoroethyl group and the sulfur atom can cleave, leading to the formation of a [C₂HClF₃]⁺ radical cation and a p-chlorophenylsulphonyl radical.

• Sulphone-Sulfinate Rearrangement: A likely and significant pathway involves the migration of the p-chlorophenyl group from the sulfur to one of the oxygen atoms. This rearrangement would be followed by the loss of sulfur dioxide (SO₂), a common fragmentation pattern for sulphones.[3]

• Loss of Halogen Atoms: Direct loss of chlorine or fluorine radicals from the molecular ion is also possible, though likely to be less favorable than the other pathways.

Step 3: Secondary Fragmentation

The primary fragment ions will undergo further fragmentation, leading to a series of smaller, stable ions. For example, the p-chlorophenoxy cation formed after the rearrangement and loss of SO₂ could further fragment by losing a chlorine atom or carbon monoxide.

A visual representation of the proposed primary fragmentation pathway is provided below.

Caption: Proposed EI-MS fragmentation of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone.

Comparison with Alternative Analytical Techniques

While GC-MS with electron ionization is a powerful tool, a comprehensive analysis of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone would benefit from a multi-technique approach.

Analytical Technique	Advantages	Disadvantages
GC-MS (Electron Ionization)	High sensitivity and selectivity, provides structural information through fragmentation.[1]	Can cause extensive fragmentation, potentially leading to a weak or absent molecular ion peak.
GC-MS (Chemical Ionization)	Softer ionization technique, often yields a more prominent molecular ion peak, aiding in molecular weight determination.	Provides less structural information from fragmentation compared to EI.
Liquid Chromatography-Mass Spectrometry (LC-MS)	Suitable for less volatile or thermally labile compounds. Different ionization sources (e.g., ESI, APCI) can be used.[7]	May require more method development for compound separation and ionization.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Provides detailed structural information, including the connectivity of atoms. ¹⁹F NMR is particularly useful for fluorinated compounds.[5]	Lower sensitivity compared to mass spectrometry.
Infrared (IR) Spectroscopy	Provides information about the functional groups present in the molecule.	Does not provide detailed structural connectivity or molecular weight information.

Experimental Protocol: GC-MS Analysis

The following protocol outlines a general procedure for the analysis of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone using GC-MS with electron ionization.

Objective: To obtain the mass spectrum and identify the characteristic fragmentation patterns of the target analyte.

Materials:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• A suitable capillary column (e.g., DB-5ms or equivalent)

• Helium carrier gas (99.999% purity)

• Standard of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone

• Suitable solvent (e.g., dichloromethane, ethyl acetate)

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the analyte in a suitable solvent at a concentration of 1 mg/mL.

  • Prepare a series of working standards by serial dilution of the stock solution.

• GC-MS Instrumentation Setup:

  • Injector: Splitless mode, 280 °C.

  • Oven Program: Initial temperature of 80 °C, hold for 1 minute, then ramp to 300 °C at 15 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • MS Transfer Line: 280 °C.

  • Ion Source: Electron Ionization (EI) at 70 eV, 230 °C.

  • Mass Analyzer: Scan mode from m/z 40 to 500.

• Data Acquisition:

  • Inject 1 µL of a working standard solution into the GC-MS system.

  • Acquire the total ion chromatogram (TIC) and the mass spectrum of the analyte peak.

• Data Analysis:

  • Identify the molecular ion peak and its isotopic pattern.

  • Identify the major fragment ions and propose their structures.

  • Compare the observed fragmentation pattern with the predicted pathway.

Caption: Experimental workflow for GC-MS analysis.

Summary of Predicted Fragment Ions

The following table summarizes the key fragment ions that are predicted to be observed in the EI-MS spectrum of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone. The relative abundances are hypothetical and would need to be confirmed by experimental data.

m/z (proposed)	Proposed Ion Structure	Predicted Relative Abundance
312/314/316	[M]⁺˙	Low
248/250/252	[M - SO₂]⁺˙	Moderate
147/149	[p-ClC₆H₄SO₂]⁺	High
128/130	[p-ClC₆H₄O]⁺	Moderate
111/113	[C₆H₄Cl]⁺	High
115	[C₂HClF₃]⁺	Moderate

Conclusion and Future Work

This guide has presented a comprehensive, albeit theoretical, analysis of the mass spectrometry fragmentation patterns of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone. By applying established principles of mass spectrometry for related compounds, we have proposed a likely fragmentation pathway that can serve as a valuable starting point for the empirical analysis of this novel molecule.

The successful characterization of such complex halogenated compounds relies on a combination of robust analytical techniques and a sound understanding of the underlying chemical principles. The experimental protocol provided herein offers a clear roadmap for researchers to obtain the actual mass spectrum and validate the proposed fragmentation patterns. Future work should focus on acquiring this experimental data and performing high-resolution mass spectrometry to confirm the elemental composition of the fragment ions.

References

• Advances in the Analysis of Persistent Halogenated Organic Compounds. (2010). Comprehensive Analytical Chemistry.
• Technical Support Center: Characterization of Halogen
• Mass Spectra of Some Sulfinate Esters and Sulfones. (1968). Organic Mass Spectrometry.
• Electron ionization mass spectra of alkylated sulfabenzamides. (2005). Journal of Mass Spectrometry.
• Headspace GC–MS Analysis of Halogenated Volatile Organic Compounds in Aqueous Samples: An Experiment for General Chemistry Laboratory. (2012).
• Mass spectrometry of halogen-containing organic compounds.
• Electron ionization mass spectral fragmentation study of sulfation derivatives of polychlorinated biphenyls. (2009). Chemistry Central Journal.
• ELECTRON IONIZTION IN MASS SPECTROSCOPY.PPT. (n.d.). Slideshare.
• Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. (2003).

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A Comparative Guide to Stereoselectivity in Asymmetric Catalysis: Evaluating Fluorinated Sulfones and Related Chiral Auxiliaries

For the discerning researcher, scientist, and drug development professional, achieving precise stereochemical control is a cornerstone of modern synthetic chemistry. The unique electronic properties of fluorine have positioned fluorinated compounds as powerful tools in the design of chiral auxiliaries and catalysts. This guide provides an in-depth comparative analysis of the stereoselectivity of fluorinated sulfones and related reagents in asymmetric catalysis, offering a framework for their validation and application.

The introduction of fluorine into a molecule can significantly alter its physical, chemical, and biological properties.[1] In the context of asymmetric synthesis, the high electronegativity and steric demand of fluorine-containing groups can create highly differentiated chiral environments, leading to exceptional levels of stereocontrol.[1][2] Chiral sulfones, in particular, are key structural motifs in many biologically active compounds and pharmaceuticals, making their enantioselective synthesis a topic of significant interest.[3][4][5]

Comparative Analysis of Chiral Fluorinated Reagents

The efficacy of a chiral auxiliary or catalyst is determined by its ability to induce high levels of diastereoselectivity or enantioselectivity, typically quantified as diastereomeric excess (d.e.) or enantiomeric excess (e.e.).[6] An ideal chiral directing group should be readily available, easily attached to and removed from the substrate, and exert a strong stereochemical influence on the reaction.[6][7]

While direct and extensive comparative data for p-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone in a broad range of asymmetric transformations is not widely available in the public domain, we can evaluate its potential by comparing the performance of structurally related fluorinated sulfones and other chiral auxiliaries in key asymmetric reactions.

Table 1: Comparison of Stereoselectivity in Asymmetric Transformations

Reaction Type	Chiral Reagent/Auxiliary	Substrate	Product	Yield (%)	Enantiomeric/Diastereomeric Excess (%)	Reference
Asymmetric Hydrogenation	Rh-(R,R)-f-spiroPhos	(E)-1-chloro-3-(1-phenyl-2-(phenylsulfonyl)vinyl)benzene	Chiral Sulfone	>99	96 e.e.	[8]
Asymmetric Hydrogenation	Nickel-based catalyst	α,β-unsaturated sulfones	Chiral 3-alkyl-3-aryl sulfones	91-98	up to 99.9 e.e.	[4]
Asymmetric Aldol Reaction	Evans' Oxazolidinone	N-propionyl oxazolidinone & various aldehydes	syn-Aldol adduct	75-95	>98 d.e.	[9][10]
Asymmetric Alkylation	Evans' Oxazolidinone	N-acyloxazolidinones & alkyl halides	Alkylated product	80-95	>98 d.e.	[10]
Nucleophilic Monofluoromethylation	PhSO₂CF₂H	Primary/Secondary Alcohols (Mitsunobu)	Monofluoromethylated ethers	High	Excellent enantiospecificity	[1]
Nucleophilic (Phenylthio)difluoromethylation	Me₃SiCF₂SPh	(R)-N-tert-butanesulfinimines	PhSCF₂-containing sulfinamides	Good	≥98:2 d.r.	[1]

Key Insights from Comparative Data:

• Transition Metal Catalysis: For the synthesis of chiral sulfones, transition metal-catalyzed asymmetric hydrogenation of unsaturated precursors provides a highly efficient route, often achieving near-perfect enantioselectivity (up to 99.9% e.e.).[4][8] This highlights a powerful alternative to the use of stoichiometric chiral auxiliaries.

• Evans' Auxiliaries: The well-established Evans' oxazolidinone auxiliaries remain a benchmark for achieving high diastereoselectivity in aldol and alkylation reactions.[9][10] Their predictable stereochemical outcomes are a result of a well-defined chelated transition state that effectively blocks one face of the enolate.[9]

• Fluorinated Sulfone Reagents: Fluorinated sulfones, such as PhSO₂CF₂H, serve as effective reagents for the introduction of fluorinated moieties.[1] Their utility in stereospecific reactions like the Mitsunobu demonstrates their potential in transferring chirality.[1]

Experimental Protocols for Validation

To ensure scientific integrity, all protocols must be self-validating. The following are detailed methodologies for key experiments relevant to the validation of stereoselectivity.

Protocol 1: Asymmetric Aldol Reaction using an Evans-type Chiral Auxiliary

This protocol describes a general procedure for an asymmetric aldol reaction to form a syn-aldol adduct, a common method for validating the stereodirecting power of a chiral auxiliary.[6]

• Enolate Formation: A solution of the N-propionyl oxazolidinone (1.0 equivalent) in anhydrous dichloromethane (DCM) (0.1 M) is cooled to -78 °C under an inert atmosphere (e.g., argon or nitrogen).

• Dibutylboron triflate (1.1 equivalents) is added dropwise, followed by the slow addition of diisopropylethylamine (1.2 equivalents).

• The mixture is stirred at this temperature for 30 minutes to facilitate the formation of the boron enolate.

• Aldol Addition: The desired aldehyde (1.5 equivalents) is then added dropwise, and the reaction mixture is stirred at -78 °C for 2 hours, followed by warming to 0 °C over 1 hour.

• Work-up and Purification: The reaction is quenched with a pH 7 buffer solution. The aqueous layer is extracted with DCM. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated.

• The crude product is purified by silica gel chromatography to afford the desired syn-aldol adduct.[9]

• Stereochemical Analysis: The diastereomeric ratio is determined by ¹H NMR spectroscopy or chiral HPLC analysis.

Protocol 2: Asymmetric Hydrogenation of an Unsaturated Sulfone

This protocol outlines a general procedure for the transition metal-catalyzed asymmetric hydrogenation to produce a chiral sulfone.

• Catalyst Preparation: In a glovebox, a pressure-resistant vial is charged with the rhodium precursor [Rh(COD)₂]BF₄ (1.0 mol%) and the chiral phosphine ligand (e.g., (R,R)-f-spiroPhos, 1.1 mol%). Anhydrous and degassed solvent (e.g., toluene) is added, and the mixture is stirred to form the active catalyst.

• Reaction Setup: The unsaturated sulfone substrate (100 equivalents) is added to the catalyst solution.

• Hydrogenation: The vial is placed in an autoclave, which is then purged and pressurized with hydrogen gas (e.g., 80 atm).

• The reaction is stirred at room temperature for 24 hours.

• Work-up and Analysis: After safely venting the hydrogen, the solvent is removed under reduced pressure. The conversion is determined by ¹H NMR or GC analysis, and the enantiomeric excess is determined by SFC or chiral HPLC analysis using a chiral stationary phase.[8]

Visualization of Key Concepts

Diagram 1: General Workflow for Chiral Auxiliary-Mediated Asymmetric Synthesis

Caption: Workflow of asymmetric synthesis using a recoverable chiral auxiliary.

Diagram 2: Logic of Stereochemical Validation

Caption: Logical flow for the validation of stereoselectivity in a reaction.

References

• A Comparative Guide to Chiral Auxiliaries for Asymmetric Aldol Reactions. Benchchem.
• A Comparative Guide to Chiral Auxiliaries: The Versatility of Oxazolidinones in Asymmetric Synthesis. Benchchem.
• Recent advances in the enantioselective synthesis of chiral sulfones via asymmetric hydrogenation. Organic & Biomolecular Chemistry (RSC Publishing).
• Synthesis of chiral sulfones via nickel-catalyzed asymmetric hydrogenation. Organic Chemistry Frontiers (RSC Publishing).
• Catalytic enantioselective synthesis of aC chiral sulfones enabled by merging photoactive electron donor–acceptor complex. Semantic Scholar.
• Highly Efficient Enantioselective Synthesis of Chiral Sulfones by Rh-Catalyzed Asymmetric Hydrogenation.
• Selective Fluoroalkylations with Fluorinated Sulfones, Sulfoxides, and Sulfides.
• Chirality in Chemical Synthesis. Mettler Toledo.
• Advances in Catalytic Enantioselective Fluorination, Mono-, Di-, and Trifluoromethylation, and Trifluoromethylthiol
• A Comparative Guide to Stereoselectivity in Asymmetric Synthesis: Evaluating N- trimethylsilylazetidine Against Established Chiral Reagents. Benchchem.
• Asymmetric Synthesis. University of York.

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Benchmarking p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone against standard fluorinated building blocks

The strategic integration of fluorinated motifs is a cornerstone of modern drug design, fundamentally altering a molecule's lipophilicity, binding affinity, and metabolic stability[1]. While standard reagents like the Ruppert-Prakash reagent (TMSCF₃) are ubiquitous for terminal trifluoromethylation, accessing complex, bifunctional fluorinated scaffolds requires specialized building blocks[2].

p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone (CAS 26574-59-4) occupies a highly specific niche in organofluorine chemistry[3]. Unlike simple fluoroalkyl donors, this reagent is engineered to transfer the -CF₂CHFCl group, which serves as a highly versatile, masked trifluorovinyl (-CF=CF₂) handle for late-stage functionalization[4]. This guide objectively benchmarks its performance against standard fluorinated building blocks and provides self-validating experimental workflows for its application.

Mechanistic Profiling & Causality

To utilize p-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone effectively, one must understand the causality behind its structural design:

• The p-Chlorophenyl Sulfonyl Core: The p-chloro substituent exerts a strong electron-withdrawing inductive effect. This serves a dual purpose: it stabilizes the sulfinate leaving group (p-Cl-C₆H₄SO₂⁻) during single-electron transfer (SET) or nucleophilic desulfonylation, and it provides a crystalline nature that vastly improves bench stability and handling compared to volatile aliphatic sulfones[5].

• The 2-chloro-1,1,2-trifluoroethyl Handle (-CF₂CHFCl): Once installed on a target molecule, the differential bond dissociation energies of the C-Cl and C-F bonds allow for selective manipulation. The beta-proton (adjacent to the chlorine) is highly acidic, allowing for controlled, base-mediated dehydrochlorination to yield a trifluorovinyl ether or alkene, bypassing the premature defluorination pathways that plague perfluoroalkyl chains[6].

Mechanistic pathway of SET-mediated radical generation and alkene addition.

Comparative Benchmarking Data

When selecting a fluorinating agent, researchers must weigh atom economy, activation mode, and downstream versatility. Table 1 benchmarks p-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone against industry standards.

Table 1: Performance Benchmarking of Fluorinated Building Blocks

Reagent	Target Motif	Primary Activation Mode	Key Advantage	Limitation
p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone	-CF₂CHFCl / -CF=CF₂	SET (Radical) / Desulfonylation	Dual-functional handle; p-Cl stabilizes the sulfinate leaving group.	Requires stringent anhydrous/degassed conditions; higher molecular weight.
Ruppert-Prakash Reagent (TMSCF₃)	-CF₃	Nucleophilic addition (Fluoride-initiated)	High atom economy; industry standard for CF₃ transfer.	Limited strictly to terminal CF₃ groups; highly volatile.
Difluoromethyl Phenyl Sulfone (PhSO₂CF₂H)	-CF₂H / =CF₂	Deprotonation (Carbanion)	Excellent for Julia-Kocienski gem-difluoroolefination.	Prone to side reactions if the electrophile is sterically hindered.
Togni’s Reagent	-CF₃	Electrophilic / Radical	Mild conditions; exceptionally broad substrate scope.	Shock sensitive at large scales; high cost per mole.

Self-Validating Experimental Protocol

The following protocol details the visible-light-mediated radical fluoroalkylation of an unactivated alkene using p-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone. This methodology relies on photoredox catalysis to generate the •CF₂CHFCl radical[4].

Workflow: Visible-Light-Mediated Radical Fluoroalkylation

Step 1: Reagent Assembly & Degassing

• Action: In an oven-dried Schlenk tube, combine the target alkene (1.0 equiv), p-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone (1.2 equiv), and fac-Ir(ppy)₃ (1 mol%) in anhydrous DMF (0.1 M). Freeze-pump-thaw the mixture three times to remove dissolved oxygen.

• Causality: Oxygen is a potent triplet quencher. Failing to degas the solvent will result in the excited Ir-catalyst transferring its energy to O₂, halting the single-electron transfer required to cleave the C-S bond.

• Validation Check 1: The solution must exhibit the characteristic bright, translucent yellow color of the active Ir-complex. A dark or cloudy solution indicates catalyst degradation.

Step 2: Photoredox Activation

• Action: Backfill with Argon and irradiate the reaction vessel with blue LEDs (450 nm) at room temperature for 12 hours.

• Causality: Blue light excites the Ir-catalyst to a long-lived triplet state, which reduces the sulfone via SET, extruding the p-chlorobenzenesulfinate anion and generating the highly electrophilic •CF₂CHFCl radical.

Step 3: In-Process Monitoring (Self-Validation)

• Action: At the 6-hour mark, extract a 0.1 mL aliquot under Argon. Dilute with CDCl₃ and perform a rapid ¹⁹F NMR scan.

• Validation Check 2: Monitor the disappearance of the reagent's distinct CF₂ doublet-of-doublets (typically around -85 ppm) and the emergence of the product's CF₂ multiplet (shifted upfield due to the new C-C bond). If the starting material peak persists without product formation, the photocatalytic cycle has stalled.

Step 4: Quench and Extraction

• Action: Dilute the mixture with water and extract three times with Ethyl Acetate. Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

Step 5: Downstream Dehydrochlorination (Optional)

• Action: To convert the -CF₂CHFCl adduct to a trifluorovinyl group (-CF=CF₂), dissolve the crude intermediate in THF and treat with DBU (1.5 equiv) at 0°C.

• Causality: DBU selectively removes the acidic beta-proton, driving the E2 elimination of chloride to yield the trifluorovinyl moiety.

Self-validating experimental workflow for photoredox fluoroalkylation.

References

• Proceedings of the National Academy of Sciences (PNAS) - Bioactivation mechanism of the cytotoxic and nephrotoxic S-conjugate S-(2-chloro-1,1,2-trifluoroethyl)-L-cysteine. Available at:[Link]

• The Journal of Organic Chemistry (ACS Publications) - Synthesis of Fluoroalkyl Sulfides via Additive-Free Hydrothiolation and Sequential Functionalization Reactions. Available at:[Link]

• ResearchGate - Fluorination with Diethylaminosulfur Trifluoride and Related Aminofluorosulfuranes. Available at:[Link]

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• 4. pubs.acs.org [pubs.acs.org]
• 5. Fluoromethyl phenyl sulfone | 20808-12-2 [chemicalbook.com]
• 6. pnas.org [pnas.org]

A Comparative Guide to the Spectroscopic Validation of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl Sulphone Reaction Intermediates

This guide provides an in-depth comparative analysis of spectroscopic techniques for the validation of reaction intermediates in the synthesis of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone. Targeted at researchers, scientists, and drug development professionals, this document moves beyond procedural lists to explain the causality behind experimental choices, ensuring a robust and self-validating analytical workflow. The p-chlorophenyl motif is a prevalent feature in medicinal chemistry, making the rigorous characterization of its synthetic precursors fundamentally important for drug design and development programs.[1]

The Synthetic Pathway and the Analytical Challenge

The synthesis of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone typically proceeds via a two-step process. The initial step involves the nucleophilic addition of p-chlorothiophenol to 2-chloro-1,1,2-trifluoroethene, yielding the key reaction intermediate: p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulfide . This sulfide is then oxidized to the final sulphone product.

The core analytical challenge lies in unequivocally confirming the structure of the sulfide intermediate and monitoring its complete conversion to the sulphone. Incomplete oxidation or side reactions can introduce impurities that may carry through to the final product, impacting its efficacy and safety. Therefore, a multi-faceted spectroscopic approach is essential for process control and quality assurance.

Caption: Proposed synthetic pathway for p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone.

Comparative Analysis of Spectroscopic Techniques

We will now compare the utility of Nuclear Magnetic Resonance (NMR) Spectroscopy, Fourier-Transform Infrared (FT-IR) Spectroscopy, and Mass Spectrometry (MS) in the validation of the sulfide intermediate and in monitoring its conversion to the final sulphone product.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Tool

NMR spectroscopy, encompassing ¹H, ¹³C, and ¹⁹F nuclei, stands as the most powerful technique for unambiguous structural elucidation. Its sensitivity to the electronic environment of each nucleus allows for precise mapping of the molecular structure and immediate detection of the change from a sulfide to a sulphone linkage.

• Sample Preparation: Dissolve 5-10 mg of the isolated intermediate or final product in 0.6-0.8 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

• ¹H NMR Acquisition: Acquire a standard proton spectrum. Typical acquisition parameters include a 30° pulse angle, a 2-second relaxation delay, and 16-32 scans.

• ¹⁹F NMR Acquisition: Acquire a proton-decoupled fluorine spectrum. Given the high receptivity of the ¹⁹F nucleus, fewer scans (8-16) are often sufficient.[2][3]

• ¹³C NMR Acquisition: Acquire a proton-decoupled carbon spectrum. Due to the low natural abundance of ¹³C, a greater number of scans (e.g., 1024 or more) and a longer relaxation delay may be necessary to achieve an adequate signal-to-noise ratio.

• Data Processing: Process the acquired Free Induction Decays (FIDs) with Fourier transformation, phase correction, and baseline correction. Calibrate the chemical shift scale to the residual solvent peak (for ¹H and ¹³C) or an appropriate standard.

The oxidation of the sulfide to the sulphone introduces a powerful electron-withdrawing -SO₂- group. This has predictable and profound effects on the NMR spectra, which serve as definitive validation markers.

Nucleus	Spectroscopic Feature	Sulfide Intermediate (Expected)	Sulphone Product (Expected)	Causality and Insight
¹H NMR	Chemical Shift (Ar-H)	~7.3-7.5 ppm	~7.6-7.9 ppm	The -SO₂- group strongly deshields the aromatic protons, causing a significant downfield shift compared to the -S- group.
Chemical Shift (-CHFCl)	~6.0-6.5 ppm (doublet of doublets)	~6.5-7.0 ppm (doublet of doublets)	Deshielding effect from the adjacent sulphone group. The coupling to both geminal and vicinal fluorine atoms will be observed.
¹⁹F NMR	Chemical Shift (-CF₂-)	~-70 to -90 ppm	~-75 to -95 ppm	The chemical shift is highly sensitive to the electronic environment.[4][5] The sulphone will induce a shift, though its magnitude can be modest.
Chemical Shift (-CHFCl)	~-130 to -150 ppm	~-135 to -155 ppm	The large chemical shift dispersion of ¹⁹F NMR makes it excellent for detecting subtle structural changes and identifying fluorinated impurities.[2]
¹³C NMR	Chemical Shift (Ar C-S/SO₂)	~130-135 ppm	~138-142 ppm	The carbon directly attached to the sulfur experiences significant deshielding upon oxidation.
Chemical Shift (-CF₂-)	~115-125 ppm (triplet)	~118-128 ppm (triplet)	The carbon is split into a triplet by the two attached fluorine atoms. A downfield shift is expected.
Chemical Shift (-CHFCl)	~110-120 ppm (doublet of triplets)	~113-123 ppm (doublet of triplets)	This carbon will show complex splitting due to coupling with both the attached fluorine and the adjacent CF₂ group.

Fourier-Transform Infrared (FT-IR) Spectroscopy: The Rapid Functional Group Monitor

FT-IR spectroscopy is an invaluable tool for rapid and non-destructive monitoring of the reaction's progress. Its strength lies in the clear and distinct vibrational bands associated with the sulphone functional group, which are absent in the sulfide intermediate.

• Background Scan: Acquire a background spectrum of the clean Attenuated Total Reflectance (ATR) crystal.

• Sample Application: Place a small amount of the solid or liquid sample directly onto the ATR crystal.

• Spectrum Acquisition: Apply pressure to ensure good contact and acquire the spectrum, typically by co-adding 16 or 32 scans over a range of 4000-400 cm⁻¹.[6]

• Data Processing: Perform automatic baseline correction and peak identification.

The transition from the sulfide intermediate to the sulphone product is marked by the appearance of two very strong absorption bands, providing a "yes/no" answer to the success of the oxidation step.

Functional Group	Vibrational Mode	Sulfide Intermediate (cm⁻¹)	Sulphone Product (cm⁻¹)	Causality and Insight
Sulphone (S=O)	Asymmetric Stretching	Absent	~1370–1335 (Strong)	This is the most definitive IR marker for the formation of the sulphone.[7][8] Its appearance confirms the oxidation.
Sulphone (S=O)	Symmetric Stretching	Absent	~1195–1168 (Strong)	The presence of both strong symmetric and asymmetric bands is characteristic of the -SO₂- group.[6][7]
C-F Stretch	Stretching	~1100-1200 (Strong, may overlap)	~1100-1200 (Strong)	While present in both, these bands can be complex and are less diagnostic for monitoring the oxidation compared to the S=O stretches.
Aromatic C-Cl	Stretching	~1090-1080	~1090-1080	This band, associated with the p-chlorophenyl ring, should be present in both the intermediate and the final product.

Mass Spectrometry (MS): The Molecular Weight and Isotopic Fingerprint Confirmer

Mass spectrometry is crucial for confirming the molecular weight of the intermediate and final product. For halogenated compounds, the isotopic distribution provides a unique and powerful confirmation of the elemental composition.

• Sample Preparation: Prepare a dilute solution (e.g., ~1 mg/mL) of the sample in a volatile solvent like dichloromethane or ethyl acetate.

• Injection: Inject a small volume (e.g., 1 µL) into the Gas Chromatograph (GC) inlet. The GC separates the analyte from residual solvents and some impurities.

• Ionization: The analyte is ionized in the mass spectrometer source, typically using Electron Ionization (EI) at 70 eV.

• Mass Analysis: The resulting ions are separated by their mass-to-charge ratio (m/z) and detected. High-resolution mass spectrometry (HRMS) can provide highly accurate mass measurements.[9][10]

The key diagnostic features in the mass spectra are the molecular ion (M⁺) and its characteristic isotopic pattern, which arises from the natural abundance of ³⁵Cl and ³⁷Cl isotopes.

Feature	Sulfide Intermediate (C₈H₅Cl₂F₃S)	Sulphone Product (C₈H₅Cl₂F₃O₂S)	Causality and Insight
Nominal Mol. Weight	292 g/mol	324 g/mol	The mass shift of +32 amu (for two oxygen atoms) is a clear indicator of successful oxidation.
Molecular Ion Cluster	m/z 292 (M⁺) , 294 (M+2) , 296 (M+4)	m/z 324 (M⁺) , 326 (M+2) , 328 (M+4)	The presence of two chlorine atoms results in this characteristic pattern.
Isotopic Ratio	Approx. 100 : 65 : 10	Approx. 100 : 65 : 10	This ratio is a definitive fingerprint for a molecule containing two chlorine atoms and is a critical validation point.[11][12]
Key Fragmentation	Loss of ·CHFCl, ·CF₂CHFCl	Loss of SO₂, ·CHFCl	The fragmentation pattern provides structural information. The sulphone is likely to show a characteristic loss of SO₂ (m/z 64), which would be absent in the sulfide spectrum.

Integrated Workflow and Summary

No single technique provides the complete picture. An efficient and robust validation strategy integrates these methods in a logical sequence.

Caption: Recommended workflow for spectroscopic validation of the sulfide intermediate.

Overall Technique Comparison

Validation Goal	NMR (¹H, ¹⁹F, ¹³C)	FT-IR	Mass Spectrometry
Confirming Intermediate Structure	Excellent	Fair	Good
Monitoring Oxidation Progress	Good	Excellent	Good
Detecting Minor Impurities	Excellent	Poor	Good
Speed and Ease of Use	Fair	Excellent	Good
Required Sample Amount	Low (mg)	Very Low (µg)	Very Low (µg-ng)

Conclusion

The spectroscopic validation of the p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulfide intermediate requires a synergistic approach. FT-IR spectroscopy offers an unparalleled speed for monitoring the presence or absence of the key sulphone functional group, making it ideal for real-time reaction tracking. Mass Spectrometry provides essential confirmation of the molecular weight and, critically, the isotopic signature that verifies the presence of two chlorine atoms. Finally, multinuclear NMR spectroscopy stands as the ultimate arbiter, delivering an unambiguous and detailed structural elucidation of the intermediate, confirming connectivity and stereochemistry. By integrating these techniques into a logical workflow, researchers can ensure the integrity of their synthetic intermediates, leading to higher quality final products and more reliable data in drug development and scientific research.

References

• Advances in the Analysis of Persistent Halogenated Organic Compounds. (2010). TrAC Trends in Analytical Chemistry.
• A Comparative Guide to the FT-IR Spectrum of 2,3-Difluorobenzene-1-sulfonyl Chloride. Benchchem.

• Chlorine and bromine isotope fractionations of halogenated organic compounds in fragmentation by gas chromatography-electron ionization high resolution mass spectrometry. (2019). Journal of Chromatography A. [Link]

• Determination of halogens in organic compounds by high resolution inductively coupled plasma mass spectrometry (HR-ICP-MS).
• IR, NMR and MS of a Sulfonyl Chloride compound. (2008). ACD/Labs.
• 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species.
• 19-Fluorine nuclear magnetic resonance chemical shift variability in trifluoroacetyl species. (2013). Reports in Organic Chemistry.
• Mass spectrometry of halogen-containing organic compounds.

• Organic Compounds Containing Halogen Atoms. (2023). Chemistry LibreTexts. [Link]

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• Fluorine NMR. University of Michigan.
• Infrared Spectra of Sulfones and Related Compounds.

• Understanding Our Love Affair With P-Chlorophenyl: Present Day Implications From Historical Biases of Reagent Selection. (2015). ACS Medicinal Chemistry Letters. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone

As researchers and scientists at the forefront of drug development, our work necessitates the use of novel and complex chemical entities. With this privilege comes the profound responsibility of ensuring that every stage of the chemical lifecycle, including disposal, is managed with the utmost rigor to protect ourselves, our colleagues, and the environment. This guide provides a direct, procedural framework for the safe and compliant disposal of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone, a compound whose structural characteristics demand a cautious and informed approach.

This document moves beyond a simple checklist, explaining the rationale behind each step to empower you to make safe and compliant decisions in your laboratory.

Hazard Analysis and Risk Assessment: A Proactive Stance

• Halogenation: The presence of both chlorine and fluorine atoms places this compound squarely in the category of halogenated organic waste.[1][2] These compounds are subject to stringent disposal regulations due to their potential to form persistent and toxic byproducts if not handled correctly.[3][4][5]

• Aromatic Ring: The p-chlorophenyl group suggests potential for long-term environmental persistence and aquatic toxicity.[6]

• Sulfone Group: Sulfones are generally characterized by high chemical and thermal stability, which means they are resistant to degradation.[7] This stability necessitates specific, high-energy disposal methods.[8]

• Toxicity Profile (Inferred): Structurally related compounds, such as dichlorodiphenyl sulfones, have shown evidence of embryotoxicity and can cause organ-specific damage in animal studies.[9] Therefore, this compound must be handled as if it possesses significant toxicological properties.

Given these characteristics, p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone must be treated as a hazardous waste under the Resource Conservation and Recovery Act (RCRA).[8]

Immediate Safety & Personal Protective Equipment (PPE)

Before handling the compound for any purpose, including disposal, ensure the following engineering controls and PPE are in place. The rationale is to prevent all routes of exposure—inhalation, dermal contact, and ingestion.

PPE / Control	Specification & Rationale
Ventilation	Always handle within a certified chemical fume hood to prevent inhalation of any dust or vapors.[10]
Eye Protection	ANSI Z87.1-compliant safety glasses with side shields are mandatory. A face shield should be used if there is any risk of splashing.[11][12]
Hand Protection	Use chemically resistant gloves. Given the chlorinated and fluorinated nature, Viton or multi-layer laminate gloves are recommended over standard nitrile or latex, which may offer insufficient protection.[11] Always double-check glove compatibility charts.
Body Protection	A flame-resistant lab coat, long pants, and closed-toe shoes are required to protect against skin exposure.[13]

Emergency Procedure: Spill Management

Accidents can happen. A clear, pre-defined spill response plan is critical.

• Evacuate & Alert: Immediately alert others in the vicinity and evacuate the immediate area if the spill is large or if you feel unwell.

• Isolate: Close the fume hood sash and restrict access to the area.

• Don PPE: Don the appropriate PPE as outlined in the table above.

• Contain: For small spills, use an absorbent material compatible with halogenated organics (e.g., vermiculite or sand). Do not use combustible materials like paper towels.[14]

• Collect: Carefully sweep or scoop the absorbed material and contaminated debris into a designated, properly labeled hazardous waste container.[1][12]

• Decontaminate: Clean the spill area thoroughly with a suitable solvent (e.g., soap and water, followed by a solvent rinse like acetone or ethanol, if compatible with the surface), collecting all cleaning materials as hazardous waste.

• Report: Report the incident to your institution's Environmental Health & Safety (EHS) office.

Waste Characterization and Segregation: The Cornerstone of Compliance

Proper disposal begins with correct segregation at the point of generation. This is not merely an administrative task; it is a critical safety measure to prevent dangerous chemical reactions.[15][16]

• Classification: This compound is a halogenated organic solid waste .

• Segregation Mandate: DO NOT mix this waste with non-halogenated solvents or any other waste stream.[1][2] Mixing halogenated and non-halogenated waste makes the entire volume more expensive and difficult to dispose of. More critically, accidental mixing with incompatible chemicals, such as strong oxidizing agents, can lead to dangerous reactions.[9]

The following diagram illustrates the decision workflow for segregating and preparing this chemical waste.

Waste Management Workflow

Step-by-Step Disposal Protocol

Follow these steps precisely to ensure the safe containment and storage of the waste pending disposal.

• Container Selection:

  • Choose a waste container made of a material compatible with halogenated organics, such as High-Density Polyethylene (HDPE) or glass.

  • Ensure the container is clean, dry, and has a secure, vapor-tight lid.[1]

• Waste Transfer:

  • Working inside a chemical fume hood, carefully transfer the waste into the designated container.

  • Minimize the generation of dust. If the material is a fine powder, consider wetting it slightly with a compatible, non-reactive solvent (like a small amount of the solvent it was last in, if applicable) to reduce dust, but only if you are certain of its compatibility.

  • Use a dedicated spatula and funnel for the transfer.

• Labeling:

  • Immediately affix a hazardous waste label to the container. An unlabeled container is a serious compliance violation.

  • Using a permanent marker, fill out the label completely and legibly with the following information:[1]

    • The words "Hazardous Waste" .

    • The full chemical name : "Waste p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone". Do not use abbreviations or formulas.[1]

    • Hazard characteristics : "Toxic".

• Storage:

  • Keep the waste container securely closed at all times, except when actively adding waste.[1]

  • Store the container in a designated Satellite Accumulation Area (SAA) that is at or near the point of generation and under the control of the operator.

  • Ensure the storage area has secondary containment to capture any potential leaks.

• Disposal:

  • Once the container is full, or if you are approaching the time limit for satellite accumulation set by your institution, contact your EHS office to arrange for pickup.

  • The waste must be transported by a certified hazardous waste hauler to a licensed Treatment, Storage, and Disposal Facility (TSDF).[2][8]

Approved Disposal Technology: High-Temperature Incineration

The recommended and most environmentally sound disposal method for halogenated organic compounds is high-temperature incineration in a specialized hazardous waste incinerator.[8][17]

• Why Incineration? The high thermal stability of the sulfone group and the strength of the carbon-halogen bonds mean that other disposal methods, like chemical neutralization or landfilling, are ineffective and environmentally hazardous. Land disposal of untreated halogenated organic compounds is strictly prohibited.[8][18]

• The Process: Incineration at temperatures typically exceeding 1,800°F (1,000°C) with sufficient residence time breaks the molecule down into its constituent atoms. The resulting acidic gases (HCl, HF) are then neutralized in a scrubber system before being released, preventing atmospheric pollution.

By adhering to these procedures, you ensure that your critical research is complemented by an unwavering commitment to safety and environmental stewardship.

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Comprehensive Guide to Personal Protective Equipment and Safe Handling of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone

This guide provides essential safety and logistical information for the handling and disposal of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone. Given the limited publicly available safety data for this specific compound, this protocol is grounded in a conservative approach, drawing from established best practices for handling halogenated organic compounds and data from structurally similar chemicals. The procedures outlined are designed to be self-validating, ensuring the highest level of safety for all laboratory personnel.

Hazard Assessment: A Precautionary Approach

Due to the absence of a specific Safety Data Sheet (SDS) for p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone, a thorough risk assessment must be conducted based on its chemical structure. The molecule contains a p-chlorophenyl group and a polychlorinated and fluorinated ethyl sulphone moiety. These structural features suggest potential hazards that warrant significant precautions.

A structurally related compound, 4-chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulfide, is classified with acute toxicity (oral, dermal, and inhalation), eye irritation, and long-term aquatic hazards.[1] It is prudent to assume that the sulphone analogue exhibits a similar or potentially more severe hazard profile. Halogenated organic compounds as a class can be toxic upon inhalation and ingestion.[2] Therefore, handling p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone requires strict adherence to safety protocols to minimize exposure.

Core Directive: Personal Protective Equipment (PPE)

The selection of appropriate PPE is the most critical step in mitigating the risks associated with handling this compound. The following table summarizes the minimum required PPE.

Protection Level	Equipment	Rationale
Respiratory	Chemical Fume Hood	To prevent the inhalation of potentially volatile and toxic vapors.[2][3]
NIOSH-approved respirator with appropriate cartridges	Recommended for weighing operations or when a fume hood is not available.
Hand	Chemical-resistant gloves (e.g., Nitrile)	To prevent skin contact and absorption.[2][3]
Eye & Face	Safety glasses with side-shields or chemical splash goggles	To protect the eyes from splashes and airborne particles.[3]
Face shield	To be worn in conjunction with goggles when there is a significant risk of splashing.
Skin & Body	Laboratory coat	To prevent contamination of personal clothing.[3]
Chemical-resistant apron	Recommended for handling larger quantities or when there is a higher risk of splashes.
Closed-toe shoes	To protect the feet from spills.[2]

Respiratory Protection: The First Line of Defense

All handling of p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone should be conducted within a certified chemical fume hood to minimize the inhalation of any vapors or aerosols.[2][3] The volatile nature of many organic substances necessitates this engineering control.[2]

Hand Protection: Preventing Dermal Exposure

Nitrile gloves are generally recommended for handling organic substances.[2] However, it is crucial to consult the glove manufacturer's specifications for chemical compatibility and breakthrough times. Always inspect gloves for any signs of degradation or perforation before use.

Eye and Face Protection: Shielding from Splashes

At a minimum, safety glasses with side shields are mandatory.[3] For procedures with a higher risk of splashing, chemical splash goggles should be worn.[3] A face shield, worn over safety goggles, provides an additional layer of protection for the entire face.

Skin and Body Protection: Minimizing Contact

A laboratory coat should be worn at all times and kept fully fastened.[3] For procedures involving larger volumes or a higher risk of spills, a chemical-resistant apron over the lab coat is advised. Ensure that closed-toe shoes are worn to protect the feet from potential spills.[2]

Operational Plan: A Step-by-Step Protocol for Safe Handling

Adherence to a strict, methodical workflow is essential for minimizing the risk of exposure and contamination.

Pre-Handling Preparations

• Designate a Workspace: All handling of the compound should occur in a designated area within a chemical fume hood.[3]

• Assemble Materials: Before starting, gather all necessary equipment, including PPE, weighing instruments, spatulas, and appropriately labeled waste containers.[3]

• Review Emergency Procedures: Ensure you are familiar with the location and operation of the nearest safety shower and eyewash station.[4]

Handling the Compound

• Don PPE: Put on all required PPE as outlined in the diagram below.

• Weighing: If weighing the solid compound, do so within the fume hood to contain any airborne particles.

• Solution Preparation: When preparing solutions, add the compound slowly to the solvent to avoid splashing.

• Reactions and Manipulations: Keep all containers with the compound capped or covered when not in immediate use.

Post-Handling Procedures

• Decontamination: Thoroughly clean all equipment and the work area with an appropriate solvent, followed by a general-purpose cleaner.[3]

• Waste Disposal: Dispose of all contaminated materials in the designated "Halogenated Organic Waste" container.[2][5]

• Doff PPE: Remove PPE in the correct order to prevent cross-contamination, as illustrated in the diagram below.

• Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves.[6]

Diagram: PPE Donning and Doffing Sequence

Caption: PPE Donning and Doffing Sequence.

Diagram: Safe Handling Workflow

Caption: Safe Handling Workflow for p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone.

Disposal Plan: Segregation is Key

As a halogenated organic compound, p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone and any materials contaminated with it must be disposed of as hazardous waste.[2]

• Waste Segregation: Halogenated organic waste must be collected separately from non-halogenated organic waste.[5][7][8] This is because halogenated compounds require specific incineration processes, and mixing them with other waste streams increases disposal costs and environmental risk.[7]

• Labeling: Waste containers must be clearly labeled as "Halogenated Organic Waste" and list the chemical constituents.[5]

• Container Management: Waste containers should be kept closed except when adding waste to prevent the release of vapors.[5]

• Spill Cleanup: In the event of a spill, use absorbent pads to contain the material. The used absorbent pads must then be placed in a sealed, labeled container for disposal as halogenated waste.[5] Never dispose of this chemical down the drain.[2]

Emergency Procedures

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes.[9] Seek medical attention if irritation persists.[10]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open.[11] Seek immediate medical attention.[6]

• Inhalation: Move the affected person to fresh air.[9][10] If they are not breathing, provide artificial respiration. Seek immediate medical attention.[9]

• Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.[9]

By adhering to these stringent protocols, researchers can safely handle p-Chlorophenyl 2-chloro-1,1,2-trifluoroethyl sulphone, ensuring the protection of themselves, their colleagues, and the environment.

References

• Safe Handing & Disposal of Organic Substances – HSC Chemistry. [Link]

• Halogenated Organic Liquids - Standard Operating Procedure - Braun Research Group. [Link]

• Hazardous Waste Segregation - University of Wisconsin-Madison. [Link]

• 4-CHLOROPHENYL 2-CHLORO-1,1,2-TRIFLUOROETHYL SULFIDE — Chemical Substance Information - NextSDS. [Link]

• Safety Guidelines for Handling Chemicals - HPE Support. [Link]

• 2-Chloroethyl 4-fluorophenyl sulfone - SAFETY DATA SHEET. [Link]

• Safety data sheet - BASF. [Link]

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